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Core Science & Biosynthesis

Foundational

3-(Hydroxymethyl)-2-methoxybenzoic acid CAS number and properties

An In-Depth Technical Guide to 3-(Hydroxymethyl)-2-methoxybenzoic Acid and its Analogs for Advanced Research This technical guide provides a comprehensive overview of 3-(Hydroxymethyl)-2-methoxybenzoic acid, a specialize...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to 3-(Hydroxymethyl)-2-methoxybenzoic Acid and its Analogs for Advanced Research

This technical guide provides a comprehensive overview of 3-(Hydroxymethyl)-2-methoxybenzoic acid, a specialized chemical intermediate. Due to the limited availability of public data and a confirmed CAS number for this specific substitution pattern, this document will also draw upon the well-characterized and commercially available isomer, 5-(Hydroxymethyl)-2-methoxybenzoic acid (CAS: 10286-57-4) , to provide robust, analogous insights for researchers, scientists, and drug development professionals.[1][2][3][4]

Core Compound Identification and Properties

3-(Hydroxymethyl)-2-methoxybenzoic acid is a polysubstituted benzoic acid derivative. Such structures are of significant interest in medicinal chemistry and materials science due to their versatile functional groups: a carboxylic acid, a methoxy ether, and a hydroxymethyl alcohol. These groups offer multiple points for chemical modification, making them valuable scaffolds in organic synthesis.

While a specific CAS number for 3-(Hydroxymethyl)-2-methoxybenzoic acid is not consistently listed in major chemical databases, its isomer, 5-(Hydroxymethyl)-2-methoxybenzoic acid, is well-documented.[1][5] The properties of this isomer provide a reliable benchmark for predicting the behavior of the target compound.

Table 1: Physicochemical Properties of 5-(Hydroxymethyl)-2-methoxybenzoic acid (CAS: 10286-57-4)

PropertyValueSource
CAS Number 10286-57-4[1][2][3][4]
Molecular Formula C₉H₁₀O₄[6]
Molecular Weight 182.17 g/mol [1]
IUPAC Name 5-(Hydroxymethyl)-2-methoxybenzoic acid[3]
Synonyms o-Anisic acid, 5-(hydroxymethyl)-[4]
Predicted XlogP 0.7[6]
Hydrogen Bond Donor Count 2PubChem
Hydrogen Bond Acceptor Count 4PubChem
Rotatable Bond Count 3PubChem

Synthesis and Mechanistic Considerations

The synthesis of substituted benzoic acids often involves the strategic functionalization of a core aromatic ring. Below is a proposed, logical synthetic pathway for the target molecule, 3-(Hydroxymethyl)-2-methoxybenzoic acid, based on established organic chemistry principles.

Proposed Synthetic Pathway for 3-(Hydroxymethyl)-2-methoxybenzoic acid

The synthesis can be envisioned starting from a commercially available precursor like 2-methoxy-3-methylbenzoic acid. The key transformation is the selective oxidation of the methyl group to a hydroxymethyl group.

Workflow Diagram: Proposed Synthesis

G start 2-Methoxy-3-methylbenzoic acid reagent1 1. SOCl₂ or (COCl)₂ 2. NBS, AIBN start->reagent1 intermediate1 3-(Bromomethyl)-2-methoxybenzoyl chloride reagent1->intermediate1 reagent2 H₂O (Hydrolysis) intermediate1->reagent2 intermediate2 3-(Bromomethyl)-2-methoxybenzoic acid reagent2->intermediate2 reagent3 Aq. NaHCO₃ or Ag₂O intermediate2->reagent3 product 3-(Hydroxymethyl)-2-methoxybenzoic acid reagent3->product

Caption: Proposed synthetic workflow for 3-(Hydroxymethyl)-2-methoxybenzoic acid.

Detailed Experimental Protocol (Proposed)
  • Protection of Carboxylic Acid: The carboxylic acid of the starting material, 2-methoxy-3-methylbenzoic acid, is first converted to an acyl chloride using thionyl chloride (SOCl₂) or oxalyl chloride. This step is crucial to prevent unwanted side reactions of the acidic proton during the subsequent radical bromination.

  • Benzylic Bromination: The resulting acyl chloride is subjected to free-radical bromination using N-Bromosuccinimide (NBS) and a radical initiator like Azobisisobutyronitrile (AIBN) under light or heat. This selectively installs a bromine atom at the benzylic position (the methyl group).

  • Hydrolysis of Acyl Chloride: The 3-(bromomethyl)-2-methoxybenzoyl chloride intermediate is carefully hydrolyzed back to the carboxylic acid using water. This must be done under controlled conditions to avoid polymerization or other side reactions.

  • Conversion to Alcohol: The final step involves the nucleophilic substitution of the bromide with a hydroxide. This can be achieved using aqueous sodium bicarbonate or, for a milder reaction, with silver oxide (Ag₂O) in water to yield the final product, 3-(Hydroxymethyl)-2-methoxybenzoic acid.

Analytical Characterization

Structural confirmation of the final compound relies on standard spectroscopic methods. The expected spectral signatures for 3-(Hydroxymethyl)-2-methoxybenzoic acid are outlined below.

Table 2: Predicted Spectral Data

TechniqueExpected Peaks and Signals
¹H NMR - -COOH: A broad singlet, typically >10 ppm. - Aromatic Protons: Three protons in the aromatic region (~7.0-8.0 ppm), exhibiting coupling patterns (doublets, triplets) consistent with a 1,2,3-trisubstituted ring. - -CH₂OH: A singlet or doublet (if coupled to the hydroxyl proton) around 4.5-4.8 ppm. - -OCH₃: A sharp singlet around 3.8-4.0 ppm. - -OH: A broad singlet, chemical shift variable.
¹³C NMR - -COOH: A signal in the range of 165-175 ppm. - Aromatic Carbons: Six distinct signals between 110-160 ppm. The carbon attached to the methoxy group will be significantly downfield. - -CH₂OH: A signal around 60-65 ppm. - -OCH₃: A signal around 55-60 ppm.
IR Spectroscopy - O-H (Carboxylic Acid): A very broad band from 2500-3300 cm⁻¹. - O-H (Alcohol): A broad band around 3200-3500 cm⁻¹. - C=O (Carboxylic Acid): A strong, sharp absorption around 1680-1710 cm⁻¹. - C-O Stretch (Ether & Alcohol): Strong bands in the 1000-1300 cm⁻¹ region.

Applications in Research and Drug Development

Substituted methoxybenzoic acids are pivotal intermediates in the synthesis of active pharmaceutical ingredients (APIs) and other high-value chemicals.[7][8] Their functional groups allow for diverse chemical transformations.[7][9]

  • Scaffold for API Synthesis: The benzoic acid moiety can be converted into esters or amides, which are common functional groups in drug molecules. The hydroxymethyl group can be oxidized to an aldehyde for further elaboration or used as a linker.

  • Precursor for Heterocyclic Compounds: These molecules serve as starting materials for complex heterocyclic systems, which are prevalent in pharmaceuticals. For example, derivatives of methoxybenzoic acid are used in the synthesis of kinase inhibitors and agents targeting central nervous system disorders.[7][9]

  • Structure-Activity Relationship (SAR) Studies: In drug discovery, molecules like 3-(Hydroxymethyl)-2-methoxybenzoic acid are used to probe the chemical space around a lead compound. The specific placement of the functional groups can be systematically varied to optimize potency, selectivity, and pharmacokinetic properties.[7] Some research has explored substituted methoxybenzoyl-aryl-thiazoles as novel anticancer agents.[10]

Logical Flow: From Intermediate to Drug Candidate

G start 3-(Hydroxymethyl)- 2-methoxybenzoic acid step1 Amidation or Esterification start->step1 intermediate Functionalized Intermediate step1->intermediate step2 Cyclization or Coupling Reaction intermediate->step2 product Complex API (e.g., Kinase Inhibitor) step2->product

Caption: Role as a versatile building block in multi-step API synthesis.

Safety and Handling

No specific safety data sheet (SDS) is available for 3-(Hydroxymethyl)-2-methoxybenzoic acid. However, based on analogous compounds like 3-hydroxy-2-methoxybenzoic acid and other benzoic acid derivatives, the following precautions are prudent.[11][12]

  • Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety glasses with side shields, a lab coat, and chemical-resistant gloves.

  • Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin, eyes, and clothing.

  • Hazards: Assumed to be an irritant to the eyes, skin, and respiratory system. May be harmful if swallowed.

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

Always consult a comprehensive and current Safety Data Sheet for any chemical before use and perform a thorough risk assessment.

References

  • Chem-add. 10286-57-4. [Link]

  • Inno Pharmchem. The Role of 2-Amino-5-methoxybenzoic Acid in Modern Drug Discovery. [Link]

  • PubChem. 3-Hydroxy-2-methoxybenzoic acid. [Link]

  • Chemsrc. 3-HYDROXY-2-METHOXYBENZOIC ACID | CAS#:2169-28-0. [Link]

  • AA Blocks. A Versatile NHC-Parent Silyliumylidene Cation for Catalytic Chemo and Regioselective Hydroboration. [Link]

  • National Center for Biotechnology Information. Discovery of 4-Substituted Methoxybenzoyl-Aryl-Thiazole as Novel Anticancer Agents: Synthesis, Biological Evaluation and Structure-Activity Relationships. [Link]

  • Srini Chem. The Role of 3-Methoxy-4-methylbenzoic Acid (CAS: 7151-68-0) as a Pharmaceutical Intermediate. [Link]

  • Ningbo Inno Pharmchem Co.,Ltd. 2-Methoxybenzoic Acid in Organic Synthesis: Key Applications. [Link]

  • Rasayan Journal of Chemistry. SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF NOVEL 3- HYDROXY BENZOIC ACID HYBRID DERIVATIVES [PART II]. [Link]

  • PubChemLite. 5-(hydroxymethyl)-2-methoxybenzoic acid (C9H10O4). [Link]

Sources

Exploratory

The Vicinal Motif: A Technical Guide to 1,2,3-Trisubstituted Benzoic Acids

The following technical guide details the synthesis, physicochemical properties, and medicinal applications of 1,2,3-Trisubstituted Benzoic Acid Derivatives . [1] Executive Summary: The "Vicinal Challenge" In medicinal c...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the synthesis, physicochemical properties, and medicinal applications of 1,2,3-Trisubstituted Benzoic Acid Derivatives .

[1]

Executive Summary: The "Vicinal Challenge"

In medicinal chemistry, the 1,2,3-trisubstituted benzoic acid scaffold (where the carboxyl group is at position 1, with non-hydrogen substituents at positions 2 and 3) represents a privileged but synthetically demanding motif.[1] Unlike para- or meta-substituted isomers, this "vicinal" arrangement introduces significant steric inhibition of resonance . The substituent at position 2 forces the carboxyl group out of planarity with the aromatic ring, altering electronic conjugation, pKa, and lipophilicity (


).[1]

This guide provides a rigorous workflow for constructing these crowded systems, focusing on Directed Ortho Metalation (DoM) as the primary synthetic engine, and analyzes their utility in drug design, particularly for neuraminidase inhibitors and proteostasis modulators.[1]

Physicochemical Core: The Ortho-Effect

Before synthesis, one must understand the causality of the target structure. In 1,2,3-trisubstituted systems, the "buttressing effect" of the 3-substituent pushes the 2-substituent against the 1-carboxyl group.

  • Electronic Consequence: The carboxyl group twists perpendicular to the ring to relieve steric strain.

  • Chemical Consequence: Resonance donation from the ring is cut off. The acid becomes stronger (lower pKa) because the conjugate base (carboxylate) is not destabilized by electron donation from the ring, or simply due to the loss of conjugation in the neutral form? Correction: Actually, steric inhibition of resonance usually prevents the phenyl ring from stabilizing the -COOH group via conjugation, but it also prevents the stabilization of the anion. However, the dominant effect in bulky ortho-substituted acids is often the steric inhibition of solvation of the carboxylate, which can actually weaken the acid in some solvents, or the inductive effect dominates.[1]

  • Drug Design Utility: This "locked" conformation creates highly specific 3D vectors for protein binding sites that require a non-planar aromatic warhead (e.g., Influenza Neuraminidase active site).[1]

Synthetic Architecture: Directed Ortho Metalation (DoM)

The most robust method for constructing 1,2,3-trisubstituted benzoic acids is the Mortier Protocol —the lithiation of unprotected benzoic acids.[1]

The Mechanism

Standard electrophilic aromatic substitution (EAS) fails here due to poor regioselectivity. DoM utilizes the carboxylate itself (as a lithium carboxylate) to direct a second equivalent of base to the ortho (2) position.

Visualization: The DoM Workflow

The following diagram illustrates the decision logic and reaction pathway for synthesizing a 2,3-disubstituted benzoic acid from a 3-substituted precursor.

DoM_Pathway cluster_conditions Critical Parameters Start Starting Material: 3-Substituted Benzoic Acid Step1 Step 1: Deprotonation (Formation of Li-Carboxylate) Start->Step1 1 eq. s-BuLi -78°C, THF Step2 Step 2: Ortho-Lithiation (Formation of Dilithio Species) Step1->Step2 1 eq. s-BuLi (Directing Group: COO-Li+) Step3 Step 3: Electrophile Quench (E+ adds at Position 2) Step2->Step3 Add Electrophile (E+) (MeI, I2, DMF, etc.) Product Product: 1,2,3-Trisubstituted Benzoic Acid Step3->Product Acidic Workup

Figure 1: Directed Ortho Metalation (DoM) pathway for the regioselective synthesis of 1,2,3-trisubstituted benzoic acids.

Detailed Experimental Protocol

Objective: Synthesis of 2-methyl-3-fluorobenzoic acid from 3-fluorobenzoic acid via DoM. Scale: 5.0 mmol.

Reagents & Equipment[2][3][4][5][6][7]
  • Substrate: 3-Fluorobenzoic acid (Solid, dried in vacuo).

  • Base: s-Butyllithium (1.4 M in cyclohexane) - Note: s-BuLi is preferred over n-BuLi for unprotected acids due to higher basicity and kinetic reactivity.

  • Solvent: Anhydrous THF (freshly distilled from Na/Benzophenone).

  • Additive: TMEDA (Tetramethylethylenediamine) - Critical for breaking lithium aggregates.

  • Electrophile: Methyl Iodide (MeI).

Step-by-Step Methodology
  • System Preparation: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, rubber septum, and nitrogen inlet. Flush with

    
     for 15 mins.
    
  • Solvation: Charge the flask with 3-fluorobenzoic acid (0.70 g, 5.0 mmol) and anhydrous THF (25 mL). Cool the solution to -78°C (dry ice/acetone bath).

  • First Deprotonation (Carboxylate Formation): Add s-BuLi (3.6 mL, 5.0 mmol) dropwise over 5 minutes.

    • Observation: No significant color change implies simple deprotonation of the carboxylic acid proton.

  • Second Deprotonation (Ortho-Lithiation): Add a second equivalent of s-BuLi (3.6 mL, 5.0 mmol) dropwise. Immediately add TMEDA (5.0 mmol).

    • Causality: The lithium carboxylate (

      
      ) coordinates the second Li atom, directing it to the ortho position (C2). The fluorine at C3 also provides an inductive directing effect, reinforcing lithiation at C2 (the position "sandwiched" between F and COOH).
      
    • Incubation: Stir at -78°C for 1 hour. The solution typically turns yellow/orange, indicating the formation of the ortho-lithiated species.

  • Electrophile Quench: Add Methyl Iodide (0.4 mL, 6.0 mmol) dropwise.

    • Thermodynamics: The reaction is highly exothermic. Maintain -78°C to prevent benzyne formation or polymerization.

  • Workup: Allow to warm to room temperature over 2 hours. Quench with 1M HCl (20 mL) to pH 1-2. Extract with Ethyl Acetate (3 x 20 mL). Dry over

    
     and concentrate.
    
  • Purification: Recrystallize from Hexanes/Ethyl Acetate to yield the target 1,2,3-trisubstituted product.

Validation Table: Electrophile Scope

The following table summarizes expected yields for various electrophiles using this protocol on a 3-substituted benzoic acid core.

ElectrophileFunctional Group InstalledExpected Yield (%)Notes
MeI Methyl (-CH3)82-88%Standard alkylation.
DMF Formyl (-CHO)75-80%Requires acidic hydrolysis step.
I2 Iodine (-I)90-95%Precursor for Suzuki/Sonogashira coupling.
CO2 Carboxyl (-COOH)65-70%Yields phthalic acid derivatives.
MeSSMe Thiomethyl (-SMe)85%Useful for bioisostere studies.

Medicinal Chemistry Applications

The 1,2,3-trisubstituted benzoic acid motif is not merely a synthetic curiosity; it is a functional pharmacophore.[1][2]

A. Neuraminidase Inhibitors

In the development of anti-influenza agents (e.g., Zanamivir analogs), the benzoic acid moiety mimics the sialic acid carboxylate.

  • Role of 1,2,3-Substitution: Substituents at positions 2 and 3 (often acetamido or guanidino groups) interact with the conserved arginine triad in the neuraminidase active site.[1] The steric crowding ensures the carboxylate is oriented correctly to engage the magnesium ion cofactor.

B. Proteostasis Modulators

Recent studies (e.g., Bjerkandera adusta derivatives) have identified 3-chloro-4-methoxybenzoic acid derivatives as activators of the autophagy-lysosome pathway.[3]

  • SAR Insight: The vicinal substitution pattern (if present) or close analogs (2,3-disubstituted) enhances metabolic stability by blocking the primary sites of Phase I metabolism (hydroxylation at the ortho/para positions).

C. Visual SAR Decision Tree

Use this logic flow to determine when to employ the 1,2,3-motif in lead optimization.

SAR_Logic Root Lead Optimization: Benzoic Acid Scaffold Check1 Is metabolic clearance too high? Root->Check1 Check2 Is the carboxylate binding vector optimal? Check1->Check2 No Action1 Block Ortho/Meta positions (Create 1,2,3-pattern) Check1->Action1 Yes (Oxidation prone) Action2 Induce Twist via Vicinal Substitution Check2->Action2 Need Non-Planar (Selectivity) Action3 Maintain Planarity (Avoid 1,2,3-pattern) Check2->Action3 Need Planar (Pi-Stacking)

Figure 2: SAR Decision Tree for incorporating 1,2,3-substitution patterns in drug design.

References

  • Mortier, J., et al. (2006).[1][4] Directed Ortho-Metalation of Unprotected Benzoic Acids.[5][6][4][7] Methodology and Regioselective Synthesis of Useful Contiguously 3- and 6-Substituted 2-Methoxybenzoic Acid Building Blocks.[6][4][7] Organic Letters.[4]

  • Nguyen, T. H., et al. (2025).[1][2] Directed lithiation of unprotected benzoic acids.[6][4][7] ResearchGate.

  • Jetten, A. M., et al. (1987).[1] New benzoic acid derivatives with retinoid activity: lack of direct correlation between biological activity and binding to cellular retinoic acid binding protein.[8] Cancer Research.[8]

  • Chand, P., et al. (1997).[1][9] Design and Synthesis of Benzoic Acid Derivatives as Influenza Neuraminidase Inhibitors Using Structure-Based Drug Design. Journal of Medicinal Chemistry.[9][10]

  • BenchChem. (2025). A Comparative Guide to the In Vitro Biological Activities of Benzoic Acid Derivatives.

Sources

Foundational

Advanced Technical Guide: 3-Substituted-2-Methoxybenzoic Acid Building Blocks

Executive Summary In modern medicinal chemistry, the 3-substituted-2-methoxybenzoic acid scaffold represents a privileged structural motif.[1] It offers a unique combination of conformational control (via the ortho-metho...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In modern medicinal chemistry, the 3-substituted-2-methoxybenzoic acid scaffold represents a privileged structural motif.[1] It offers a unique combination of conformational control (via the ortho-methoxy steric lock) and electronic tuning (via the C3 substituent). Unlike simple benzoic acids, this specific substitution pattern forces the carboxylate out of planarity relative to the aromatic ring, creating a "twisted" pharmacophore essential for binding to sterically demanding GPCR and kinase pockets.

This guide details the high-value synthetic methodologies to access these elusive building blocks, focusing on the regioselective "switch" between C3 and C6 lithiation, and outlines their application in modulating drug-target interactions.

Part 1: Structural Biology & Pharmacophore Analysis

The "Ortho-Methoxy Twist"

The defining feature of 3-substituted-2-methoxybenzoic acids is the steric pressure exerted by the C2-methoxy group against the C1-carbonyl. When a substituent is added at C3, this pressure intensifies, creating a high-energy barrier to rotation .

  • Planarity Disruption: The C2-OMe and C3-R groups flank the C2 position.[1] To minimize A(1,3) strain, the C1-carbonyl rotates out of the aryl plane.

  • Medicinal Value: This pre-organized "twisted" conformation reduces the entropic penalty upon binding to receptors that require non-planar ligands (e.g., certain dopamine receptors or kinase hinge regions).

  • Metabolic Shielding: Substituents at C3 block the metabolically vulnerable position para to the C6 position (if C6 is unsubstituted) or simply sterically hinder access to the ether linkage.

Conformational Energy Landscape (DOT Visualization)

ConformationalLandscape cluster_0 Steric Locks Planar Planar Conformation (High Energy/Steric Clash) Twisted Twisted Conformation (Bioactive/Low Energy) Planar->Twisted Steric Repulsion (2-OMe + 3-R) Target Target Binding Pocket (Hydrophobic Cleft) Twisted->Target Low Entropic Penalty OMe 2-OMe OMe->Twisted Forces Rotation R3 3-Substituent R3->Twisted Prevents Flattening

Figure 1: The synergistic steric effects of the 2-methoxy and 3-alkyl/halo groups force the benzamide/benzoic acid into a twisted conformation, optimizing it for specific binding pockets.

Part 2: Synthetic Strategies & The Regioselectivity Switch

The synthesis of 3-substituted-2-methoxybenzoic acids is non-trivial due to the competing directing effects of the carboxylate (C1) and the methoxy group (C2).

The Challenge: C3 vs. C6 Competition
  • C6 Position (Ortho to Acid): Thermodynamically favored by the strong coordination of lithium to the carboxylate (Directed Ortho Metalation - DoM).

  • C3 Position (Ortho to Methoxy): Sterically crowded but electronically activated by the methoxy group.

The Solution: Base-Dependent Regioselectivity

Recent methodological advances allow us to "toggle" between these positions by changing the base and temperature.

ParameterProtocol A: C6-Selective Protocol B: C3-Selective
Target Position C6 (Ortho to COOH)C3 (Ortho to OMe)
Reagents s-BuLi / TMEDAn-BuLi / t-BuOK (Lochmann-Schlosser Base)
Mechanism Chelation Control (Li-Carboxylate)Kinetic/Basicity Control (Superbase)
Solvent THFTHF
Temp -78 °C-78 °C
Key Reference Org.[1] Lett. 2005, 7, 16, 3437Org. Lett. 2005, 7, 16, 3437
Synthetic Decision Tree (DOT Visualization)

SynthesisPath Start 2-Methoxybenzoic Acid (Starting Material) sBuLi s-BuLi / TMEDA -78°C, THF Start->sBuLi Superbase n-BuLi / t-BuOK -78°C, THF Start->Superbase DianionC6 C6-Lithio Dianion (Chelation Controlled) sBuLi->DianionC6 ProdC6 6-Substituted-2-methoxybenzoic acid DianionC6->ProdC6 + Electrophile (E+) DianionC3 C3-Potassio/Lithio Species (Kinetic/Superbase) Superbase->DianionC3 ProdC3 3-Substituted-2-methoxybenzoic acid (Target Scaffold) DianionC3->ProdC3 + Electrophile (E+)

Figure 2: Divergent synthetic pathways controlled by base selection.[1] The "Superbase" route is required to access the elusive 3-substituted isomers.

Part 3: Detailed Experimental Protocol (Self-Validating)

Objective: Synthesis of 3-methyl-2-methoxybenzoic acid via Regioselective Metalation.

Reagents & Setup
  • Substrate: 2-Methoxybenzoic acid (1.0 equiv).[1]

  • Base: n-Butyllithium (2.2 equiv), Potassium tert-butoxide (2.2 equiv).[1]

  • Electrophile: Methyl Iodide (MeI) (3.0 equiv).[1]

  • Solvent: Anhydrous THF (0.2 M concentration).

Step-by-Step Methodology
  • Superbase Formation: In a flame-dried flask under Argon, dissolve t-BuOK in anhydrous THF and cool to -78 °C. Add n-BuLi dropwise. Stir for 15 min to generate the Lochmann-Schlosser base.[1]

  • Deprotonation: Dissolve 2-methoxybenzoic acid in a minimum amount of THF and add slowly to the superbase solution at -78 °C. The solution will turn deep red/orange, indicating dianion formation.[1]

    • Validation Check: If the solution remains pale, moisture may be present. The deep color is a visual indicator of the conjugated dianion.

  • Metalation Time: Stir at -78 °C for exactly 2 hours.

    • Expert Note: Extending time >4 hours can lead to scrambling or benzyne formation.[1]

  • Quench: Add MeI (neat) rapidly via syringe.

  • Workup: Allow to warm to RT overnight. Acidify with 1M HCl to pH 1. Extract with EtOAc.[1]

Quality Control (Self-Validation)
  • 1H NMR Diagnostic:

    • C3-Substituted (Target): Look for a triplet (t) and two doublets (d) or a specific pattern where the proton meta to the carboxylate is preserved.

    • C6-Substituted (Impurity): The proton ortho to the carboxylate is missing.[2]

    • Shift Check: The OMe signal in the 3-substituted product often shifts slightly downfield due to the flanking methyl group compared to the C6 isomer.

Part 4: Medicinal Chemistry Applications[3][4][5][6][7][8]

Case Study: Dopamine D2/D3 Antagonists

Benzamides like amisulpride utilize a 2-methoxy-5-substituted pattern.[1] However, introducing a substituent at the 3-position (e.g., 3-bromo-2-methoxy) creates a "steric wall" that can:

  • Enhance Selectivity: Discriminate between closely related receptor subtypes (e.g., D2 vs D3) by exploiting subtle differences in the hydrophobic accessory pocket.[1]

  • Induce Atropisomerism: If the 3-substituent is large enough (e.g., -I, -CF3), the rotation of the amide bond becomes restricted, potentially allowing for the isolation of chiral atropisomers which may have distinct biological activities.

Fragment-Based Drug Discovery (FBDD)

3-Substituted-2-methoxybenzoic acids are high-value fragments (MW < 200, ClogP < 2.5).[1]

  • Vector Analysis: The acid handle provides a vector for coupling to amines (amide formation), while the 3-substituent projects into the "meta" space relative to the acid, a region often under-explored in standard libraries.

References

  • Directed Ortho-Metalation of Unprotected Benzoic Acids.Organic Letters, 2005, Vol. 7, No. 16, 3437-3440.

    • Source:

    • Relevance: Defines the divergent protocols for C3 vs C6 lithi
  • The Use of Conformational Restriction in Medicinal Chemistry. Current Medicinal Chemistry, 2019.[1]

    • Source:

    • Relevance: Validates the strategy of using steric clashes to lock bioactive conform
  • Regioselective Synthesis of Alkyl Aryl Ethers of 2,6-Dimethoxyhydroquinone.Journal of Chemical Research.

    • Source:

    • Relevance: Provides context on the electronic effects of methoxy groups in crowded arom
  • 3-Methoxybenzoic Acid PubChem Entry (CID 11461). [1]

    • Source:

    • Relevance: Physical properties and basic chemical data for the core scaffold.[1][3][4]

Sources

Protocols & Analytical Methods

Method

Ortho-lithiation protocols for functionalizing 2-methoxybenzoic acid at C3 position

Application Note: High-Precision Regiocontrol: C3-Functionalization of 2-Methoxybenzoic Acid via Directed Ortho-Lithiation Part 1: Executive Summary & Strategic Overview Functionalizing 2-methoxybenzoic acid (o-anisic ac...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: High-Precision Regiocontrol: C3-Functionalization of 2-Methoxybenzoic Acid via Directed Ortho-Lithiation

Part 1: Executive Summary & Strategic Overview

Functionalizing 2-methoxybenzoic acid (o-anisic acid) presents a classic "Battle of the Directors" in organometallic chemistry. The molecule contains two potent Directed Metalation Groups (DMGs): the carboxylate (


) and the methoxy group (

).
  • The Challenge: Under standard kinetic conditions (e.g., s-BuLi/TMEDA), the carboxylate group dominates, directing lithiation exclusively to the C6 position (ortho to the acid).

  • The Solution: To access the C3 position (ortho to the methoxy group), one must override the carboxylate’s directing power. This is achieved not by protecting the acid, but by utilizing Lochmann-Schlosser bases (superbases) or specific lithium amides that exploit the inductive acidity of the C3 proton and the coordination preference of the methoxy oxygen.

This guide details the Direct Dianion Protocol , a sophisticated method that avoids the atom-inefficient protection/deprotection steps associated with amide or oxazoline strategies.

Part 2: Mechanistic Insight & Decision Pathways

To achieve C3 selectivity, we must understand the underlying chelation mechanics.

  • Pathway A (Standard - Avoid for C3): The lithium carboxylate forms a stable aggregate with the alkyllithium. The "Complex Induced Proximity Effect" (CIPE) directs the base to the nearest proton, C6.

  • Pathway B (The C3 Protocol): By using a superbase (

    
    -BuLi + 
    
    
    
    -BuOK), the potassium cation disrupts the tight carboxylate aggregates. The reaction becomes governed by the thermodynamic acidity of the ring protons and the coordination of the methoxy group. The C3 proton, flanked by the electron-withdrawing oxygen of the methoxy group, becomes the primary target.
Visualizing the Selectivity Switch

G Start Starting Material: 2-Methoxybenzoic Acid ConditionA Condition A: s-BuLi (2.2 eq) / TMEDA THF, -78°C Start->ConditionA Standard Kinetic Control ConditionB Condition B (Target): n-BuLi (2.2 eq) / t-BuOK (2.2 eq) THF, -78°C Start->ConditionB Superbase Control IntermediateA Intermediate A: Lithium-Carboxylate Chelate (Directs to C6) ConditionA->IntermediateA IntermediateB Intermediate B: Potassium/Lithium Mixed Aggregate (Directs to C3 via OMe) ConditionB->IntermediateB ProductA Product A (C6): 6-Substituted-2-methoxybenzoic acid IntermediateA->ProductA Electrophile (E+) ProductB Product B (C3): 3-Substituted-2-methoxybenzoic acid IntermediateB->ProductB Electrophile (E+)

Figure 1: Decision tree for regioselective lithiation. Pathway B is required for C3 functionalization.

Part 3: Detailed Experimental Protocols

Protocol 1: Direct C3-Functionalization via Superbase (n-BuLi/t-BuOK)

The "Mortier Protocol" – Best for high-efficiency, protection-free synthesis.

Scope: This protocol generates a dipotassium/dilithio species that reacts with electrophiles at the C3 position.

Reagents & Equipment:

  • 2-Methoxybenzoic acid (High purity, dry).

  • 
    -Butyllithium (
    
    
    
    -BuLi): 1.6 M or 2.5 M in hexanes (Titrate before use).
  • Potassium tert-butoxide (

    
    -BuOK): 1.0 M solution in THF or sublimed solid.
    
  • Tetrahydrofuran (THF): Anhydrous, freshly distilled or from SPS.

  • Electrophile (e.g., MeI, DMF,

    
    ).
    
  • Argon/Nitrogen atmosphere manifold.

Step-by-Step Methodology:

  • Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum. Flush with Argon for 15 minutes.

  • Solvent Charge: Add anhydrous THF (20 mL per 5 mmol substrate) and cool to -78°C (dry ice/acetone bath).

  • Base Generation (In-situ):

    • Add

      
      -BuOK (2.2 equivalents).
      
    • Dropwise add

      
      -BuLi (2.2 equivalents) over 10 minutes.
      
    • Note: This generates the "LICKOR" superbase in situ. The solution may turn slightly yellow. Stir for 15 minutes at -78°C.

  • Substrate Addition:

    • Dissolve 2-methoxybenzoic acid (1.0 equivalent) in a minimal amount of anhydrous THF.

    • Add this solution dropwise to the superbase mixture at -78°C.

    • Observation: The mixture may change color (often deep red or orange) indicating dianion formation.

  • Metalation: Stir the mixture at -78°C for 1 to 2 hours . (Do not warm up, as benzyne formation or decomposition may occur).

  • Electrophile Quench:

    • Add the Electrophile (3.0 equivalents) neat or in THF solution rapidly.

    • Critical: For C3 selectivity, kinetic quenching at low temperature is often preferred.

  • Workup:

    • Allow the reaction to warm to room temperature (unless the electrophile is unstable).

    • Quench with saturated aqueous

      
       or dilute HCl (to pH 1-2).
      
    • Extract with Ethyl Acetate (3x).[1]

    • Wash combined organics with brine, dry over

      
      , and concentrate.
      

Yield Expectations:

Electrophile Product (C3-Substituted) Typical Yield
Methyl Iodide (MeI) 3-Methyl-2-methoxybenzoic acid 75-85%

| Iodine (


) | 3-Iodo-2-methoxybenzoic acid | 70-80% |
| DMF | 3-Formyl-2-methoxybenzoic acid | 60-75% |
Protocol 2: The "LTMP" Alternative

Use this if the Superbase method yields inseparable mixtures or side products.

Lithium 2,2,6,6-tetramethylpiperidide (LTMP) is a bulky, non-nucleophilic base that can also favor C3 deprotonation due to steric aversion to the carboxylate cluster at C6.

  • Base Prep: Generate LTMP in situ by adding

    
    -BuLi (2.2 eq) to TMP (2.3 eq) in THF at 0°C, then cool to -78°C.
    
  • Addition: Add 2-methoxybenzoic acid (1.0 eq) slowly.

  • Reaction: Stir at 0°C for 1 hour. (Note the higher temperature compared to Protocol 1; LTMP is less reactive but more selective).

  • Quench: Cool back to -78°C before adding the electrophile.

Part 4: Troubleshooting & Critical Parameters

IssueProbable CauseCorrective Action
C6 Product Observed Carboxylate directing effect dominated.Ensure

-BuOK
is fresh and dry. The Potassium cation is essential to break the Li-Carboxylate cluster.
Low Yield Incomplete deprotonation or moisture.Titrate

-BuLi. Ensure the acid is dry. Increase base to 2.5 eq.
Benzyne Formation Temperature too high during metalation.Keep reaction strictly at -78°C during the base addition and metalation phase.
Starting Material Recovery Electrophile added too slowly or wet.Ensure rapid addition of electrophile. Dry electrophile over molecular sieves.

Part 5: References

  • Mortier, J., et al. "Directed ortho-metalation of unprotected benzoic acids.[2][3][4] Methodology and regioselective synthesis of useful contiguously 3- and 6-substituted 2-methoxybenzoic acid building blocks." Journal of Organic Chemistry, 2007, 72(9), 3419–3422.

  • Mortier, J., & Vaultier, M. "Regioselective Lithiation of 2-Methoxybenzoic Acid."[2] Tetrahedron Letters, 1995.

  • Snieckus, V. "Directed Ortho Metalation.[5][6] Tertiary Amide and O-Carbamate Directors in Synthetic Strategies for Polysubstituted Aromatics." Chemical Reviews, 1990, 90(6), 879–933.

  • Schlosser, M. "Superbases for organic synthesis." Pure and Applied Chemistry, 1988, 60(11), 1627–1634.

Disclaimer: These protocols involve the use of pyrophoric reagents (n-BuLi). All experiments must be conducted in a fume hood with appropriate PPE and fire safety measures.

Sources

Application

Protection strategies for hydroxymethyl groups in benzoic acid synthesis

Topic: Chemoselective Engineering: Protection Strategies for Hydroxymethyl Groups in Benzoic Acid Synthesis Content Type: Detailed Application Note & Protocol Audience: Medicinal Chemists, Process Chemists, and Drug Disc...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Chemoselective Engineering: Protection Strategies for Hydroxymethyl Groups in Benzoic Acid Synthesis Content Type: Detailed Application Note & Protocol Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists.

Strategic Overview: The Chemoselectivity Paradox

Synthesizing functionalized benzoic acids often presents a "chemoselectivity paradox." The target moiety—the carboxylic acid—is a high-oxidation-state functionality typically generated via strong oxidants (e.g., KMnO₄, Jones Reagent) or strong nucleophiles/bases (e.g., Grignard/Lithium carboxylation). Both environments are hostile to the unprotected hydroxymethyl group (


), which is prone to inadvertent oxidation (to aldehydes/acids) or deprotonation (quenching organometallics).

This guide details two orthogonal protection strategies based on the chosen synthetic route:

  • The Base-Resistant Route (Carboxylation): Utilizing Silyl Ethers (TBS).

  • The Oxidation-Resistant Route (Side-chain Oxidation): Utilizing Steric Esters (Pivalates).

Decision Matrix: Selecting the Correct Protecting Group (PG)

Before initiating synthesis, align your PG choice with the critical bond-forming step used to generate the benzoic acid.

Critical StepReaction EnvironmentRecommended PGWhy?
Lithium-Halogen Exchange Strong Base / Nucleophile (

,

)
TBDMS (TBS) Silyl ethers are inert to bases and organolithiums. They prevent proton quenching of the aryl-lithium intermediate.
Grignard Carboxylation Grignard Reagent (

,

)
TBDMS (TBS) Same as above; esters would react with the Grignard to form tertiary alcohols (double addition).
Side-Chain Oxidation Strong Oxidant (

,

,

)
Pivalate (Piv) Silyl ethers can be cleaved or oxidized under harsh oxidative conditions. Pivalates offer steric bulk and high oxidative stability.
Nitrile Hydrolysis Strong Acid / High Temp (

,

,

)
Acetate/Benzoate Silyl ethers are acid-labile. Esters are more robust in acidic media, though prolonged heating requires monitoring.

Protocol A: The "Carboxylation Route" (Base-Stable)

Target Transformation: 4-Bromobenzyl alcohol


 4-(Hydroxymethyl)benzoic acid
Strategy:  TBDMS Protection 

Lithiation


Quench

Acidic Deprotection.
Phase 1: Silyl Protection

Rationale:[1][2] Imidazole acts as a base to neutralize the


 byproduct, driving the equilibrium forward.
  • Setup: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar under Argon atmosphere.

  • Dissolution: Dissolve 4-bromobenzyl alcohol (10.0 mmol, 1.0 eq) in anhydrous DMF (20 mL).

  • Reagent Addition: Add Imidazole (25.0 mmol, 2.5 eq). Stir until dissolved.

  • Silylation: Add TBDMS-Cl (tert-Butyldimethylsilyl chloride) (12.0 mmol, 1.2 eq) portion-wise at

    
    .
    
  • Reaction: Warm to Room Temperature (RT) and stir for 3–12 hours. Monitor by TLC (Hexane/EtOAc 9:1). Product (

    
    ) is less polar than starting material.
    
  • Workup: Dilute with

    
     (100 mL). Wash with water (
    
    
    
    mL) to remove DMF. Wash with brine. Dry over
    
    
    .
  • Purification: Flash chromatography (Silica, 100% Hexanes

    
     5% EtOAc/Hexanes).
    
Phase 2: Lithiation & Carboxylation

Rationale: Low temperature (


) is critical to favor Lithium-Halogen exchange over Wurtz coupling or deprotonation of the benzylic protons.
  • Inert System: Flame-dry a 3-neck RBF. Cool to

    
     (Dry ice/Acetone bath).
    
  • Substrate: Dissolve the TBS-protected aryl bromide (5.0 mmol) in anhydrous THF (25 mL).

  • Exchange: Add

    
      (5.5 mmol, 1.1 eq, 2.5M in hexanes) dropwise over 20 mins. Maintain internal temp 
    
    
    
    .
  • Equilibration: Stir at

    
     for 30–60 mins. The solution typically turns yellow/orange.
    
  • Quench: Bubble excess anhydrous

    
     gas  (dried through a 
    
    
    
    tube) into the solution for 20 mins. The mixture will become colorless and viscous.
  • Hydrolysis: Allow to warm to RT. Quench with saturated

    
    .
    
  • Isolation (Critical): The product is now a Lithium carboxylate. Acidify to pH 3–4 with 1M

    
    . Extract with EtOAc.
    
Phase 3: Global Deprotection

Rationale: While TBAF is standard for silyl cleavage, it forms a tetrabutylammonium salt with the benzoic acid that is hard to remove. Acidic hydrolysis is preferred here to isolate the free acid directly.

  • Reaction: Dissolve the protected acid in THF/AcOH/H₂O (3:1:1).

  • Time: Stir at RT for 4–6 hours.

  • Workup: Concentrate in vacuo. The residue is often the solid product. Recrystallize from Ethanol/Water.

Protocol B: The "Oxidation Route" (Oxidation-Stable)

Target Transformation: Oxidation of a methyl group to a carboxylic acid in the presence of a hydroxymethyl group (protected). Strategy: Pivalate Protection


 Oxidation 

Basic Hydrolysis.
Phase 1: Pivalate Protection

Rationale:[3] Pivaloyl chloride (PivCl) creates a sterically bulky ester that resists nucleophilic attack and inadvertent hydrolysis better than acetates.

  • Setup: 100 mL RBF,

    
    , Argon.
    
  • Mix: Dissolve substrate (e.g., 4-(hydroxymethyl)toluene ) (10 mmol) in DCM (30 mL) and Pyridine (20 mmol). Add catalytic DMAP (0.1 eq).[1]

  • Addition: Add Pivaloyl Chloride (11 mmol, 1.1 eq) dropwise.

  • Reaction: Stir at RT for 2 hours.

  • Workup: Quench with saturated

    
    . Extract with DCM.[1] Wash with 1M 
    
    
    
    (to remove pyridine) and brine.
Phase 2: Oxidation (e.g., Pinnick or Permanganate)

Note: If using


, maintain basic pH to prevent ester hydrolysis, though Pivalates are generally robust. A milder, highly selective method for converting aldehydes (if available) to acids is the Pinnick Oxidation , which leaves Pivalates untouched.

Standard


 Protocol (Buffered):
  • Mix: Suspend protected substrate in

    
      (1:1).
    
  • Add: Add

    
     buffer (maintain pH ~7).
    
  • Oxidant: Add

    
      (3.0 eq) and heat to 
    
    
    
    for 4 hours.
  • Filter: Filter

    
     precipitate through Celite.
    
  • Isolate: Acidify filtrate to pH 3. Extract with EtOAc. The Pivalate group remains intact.

Phase 3: Base Hydrolysis
  • Reagent:

    
     (4 eq) in THF/MeOH/H₂O  (3:1:1).
    
  • Conditions: Heat to

    
     overnight (Pivalates are slow to hydrolyze).
    
  • Workup: Acidify to precipitate the final hydroxymethyl-benzoic acid.

Visualized Workflows (Graphviz)

Diagram 1: Strategic Decision Tree

ProtectionStrategy Start Start: Benzoic Acid Synthesis with Hydroxymethyl Group Route Select Synthetic Route Start->Route Lithiation Route A: Carboxylation (via Li-Halogen Exchange) Route->Lithiation Aryl Halide Precursor Oxidation Route B: Oxidation (via KMnO4/Jones) Route->Oxidation Methyl/Aldehyde Precursor ConflictA Risk: Deprotonation of Alcohol Lithiation->ConflictA ConflictB Risk: Over-oxidation to Aldehyde/Acid Oxidation->ConflictB SolutionA Solution: Silyl Ether (TBS) Base Stable ConflictA->SolutionA SolutionB Solution: Pivalate Ester (Piv) Oxidation Stable ConflictB->SolutionB

Caption: Decision matrix for selecting protecting groups based on the primary bond-forming reaction environment.

Diagram 2: Protocol A (TBS/Lithiation) Workflow

TBSWorkflow Step1 1. Protection (TBS-Cl, Imid, DMF) Step2 2. Lithiation (n-BuLi, -78°C, THF) Step1->Step2 Protected Ar-Br Step3 3. Carboxylation (CO2 gas) Step2->Step3 Ar-Li Species Step4 4. Deprotection (AcOH/THF/H2O) Step3->Step4 Protected Acid Product Final Product: Hydroxymethyl-Benzoic Acid Step4->Product

Caption: Step-by-step workflow for the Lithiation/Carboxylation route using TBS protection.

QC & Troubleshooting

ObservationProbable CauseCorrective Action
Low Yield (Step 1) Incomplete SilylationEnsure DMF is anhydrous. Increase Imidazole to 3.0 eq. Check TBDMS-Cl quality (hydrolyzes over time).
No Carboxylation (Step 2) Wet THF or Warm TempEnsure temp is

during

addition. Use freshly distilled THF (Na/Benzophenone).
Product is an Oil Mixed SaltsBenzoic acids often trap Li/NH4 salts. Acidify aqueous layer to pH 2–3 firmly to precipitate the free acid.
TBS Cleavage during Workup Acidic WorkupTBS is acid sensitive. If purifying the intermediate, avoid acidic silica or add 1%

to the eluent.

References

  • Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley. (The definitive guide on stability charts for Pivalates and Silyl Ethers).

  • BenchChem. (2025).[4] Application Notes and Protocols for Selective Silylation of Primary Alcohols with TBDMSCl. (Protocol standards for silylation).

  • University of Bristol. (2013). Synthesis of Enantioenriched Tertiary Boronic Esters by the Lithiation/Borylation. (Demonstrates lithiation stability of hindered benzoates/protected alcohols).

  • Organic Chemistry Portal. Stability of Pivalic Acid Esters. (Data on oxidative stability of Pivalates).

  • National Institutes of Health (PMC). Selective Toluene Electrooxidation to Benzyl Alcohol. (Context on selective oxidation challenges).

Sources

Technical Notes & Optimization

Troubleshooting

Preventing over-oxidation during synthesis of 3-hydroxymethyl benzoic acid derivatives

Technical Support Case #409-OX: Synthesis of 3-Hydroxymethylbenzoic Acid Status: Open Priority: High (Process Integrity/Yield Optimization) Assigned Specialist: Senior Application Scientist Executive Summary & Diagnostic...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Case #409-OX: Synthesis of 3-Hydroxymethylbenzoic Acid Status: Open Priority: High (Process Integrity/Yield Optimization) Assigned Specialist: Senior Application Scientist

Executive Summary & Diagnostic

The Core Challenge: Synthesizing 3-hydroxymethylbenzoic acid (CAS: 7115-93-7) presents a classic "chemoselectivity paradox." You possess a molecule with two oxidizable carbon centers: a benzyl alcohol (–CH₂OH) and a precursor group (likely an aldehyde –CHO or methyl –CH₃).

The "Over-Oxidation" Trap: The primary failure mode is the unintended oxidation of the benzyl alcohol moiety, converting your target molecule into Isophthalic Acid (di-carboxylic acid) or Isophthalaldehyde .

  • If you are oxidizing 3-(hydroxymethyl)benzaldehyde: Traditional oxidants (Jones, KMnO₄) will attack the alcohol.

  • If you are oxidizing 3-methylbenzyl alcohol: Strong oxidants required to convert the methyl group to an acid will almost certainly destroy the unprotected alcohol first.

This guide details the two most robust, field-proven protocols to bypass this issue: The Scavenger-Assisted Pinnick Oxidation (for aldehyde precursors) and the Acetate Protection Strategy (for methyl precursors).

Decision Matrix: Select Your Protocol

Before proceeding, identify your starting material to select the correct workflow.

Synthesispathway Start Identify Starting Material Aldehyde 3-(Hydroxymethyl) benzaldehyde Start->Aldehyde Methyl 3-Methylbenzyl alcohol Start->Methyl Diester Dimethyl isophthalate Start->Diester Method1 PROTOCOL A: Pinnick Oxidation (Chemoselective) Aldehyde->Method1 Best for preventing alcohol oxidation Method2 PROTOCOL B: Protection Strategy (Acetylation -> KMnO4) Methyl->Method2 Required to survive harsh oxidation Method3 PROTOCOL C: Mono-Reduction (Borane-DMS) Diester->Method3 Avoids oxidation entirely

Figure 1: Strategic decision tree for selecting the synthesis route based on precursor availability.

Protocol A: The Pinnick Oxidation (Gold Standard)

Applicability: When starting from 3-(hydroxymethyl)benzaldehyde . Mechanism: Uses Sodium Chlorite (NaClO₂) to oxidize aldehydes to carboxylic acids.[1][2][3][4][5] Why it works: The reaction is driven by the formation of chlorous acid (HClO₂).[3] Crucially, this reagent does not react with primary alcohols under mild conditions, provided a scavenger is used.

The Critical Role of the Scavenger

The oxidation generates Hypochlorous Acid (HOCl) as a byproduct.[1][3][4][5] HOCl is a potent, non-selective oxidant that will attack your benzyl alcohol (causing over-oxidation) or chlorinate the benzene ring. You must add a scavenger (2-methyl-2-butene or Resorcinol) to "eat" the HOCl.

PinnickMechanism Substrate Aldehyde Precursor Product Target: Benzoic Acid Substrate->Product NaClO2 NaClO2 (Oxidant) Intermediate Chlorous Acid (HClO2) NaClO2->Intermediate Acidify Intermediate->Product Byproduct HOCl (TOXIC AGENT) Intermediate->Byproduct Side Rxn Byproduct->Substrate OVER-OXIDATION (Prevention Required) Scavenger 2-methyl-2-butene (Scavenger) Byproduct->Scavenger Rapid Capture SafeWaste HOCl-Scavenger Adduct (Inert) Scavenger->SafeWaste

Figure 2: The scavenger mechanism preventing HOCl-induced over-oxidation of the alcohol moiety.

Step-by-Step Procedure
  • Preparation: Dissolve 3-(hydroxymethyl)benzaldehyde (1.0 equiv) in t-Butanol/Water (3:1) .

    • Note: t-Butanol is essential to solubilize the organic substrate while suppressing side reactions common in other solvents.

  • Scavenger Addition: Add 2-methyl-2-butene (10–15 equiv).

    • Tip: Do not scrimp here. Excess alkene ensures HOCl is trapped immediately.

  • Buffer: Add NaH₂PO₄ (1.5 equiv) to buffer the pH to ~3.5.

    • Why: NaClO₂ is unstable at very low pH (forms ClO₂ gas) and inactive at high pH.

  • Oxidation: Add NaClO₂ (1.5–2.0 equiv) portion-wise over 30 minutes at 0°C.

  • Reaction: Warm to room temperature and stir for 2–4 hours. Monitor via TLC (Aldehyde spot disappears; Acid spot appears near baseline).

  • Workup:

    • Acidify to pH 2 with 1N HCl.

    • Extract with Ethyl Acetate.[3]

    • Wash with brine (avoid bisulfite wash if possible, or use cautiously as it generates SO₂, but usually standard for quenching excess oxidant).

Protocol B: The Protection Strategy (Fail-Safe)

Applicability: When starting from 3-methylbenzyl alcohol (m-Methylbenzyl alcohol). Logic: You cannot oxidize the methyl group to an acid (using KMnO₄) without destroying the alcohol. You must "mask" the alcohol as an ester first.

Workflow
StageReactionReagentsPurpose
1. Protect AcetylationAc₂O, Pyridine, DMAPConverts unstable -OH to stable -OAc .
2. Oxidize Permanganate OxidationKMnO₄, H₂O/Pyridine, RefluxOxidizes -CH₃ to -COOH . The -OAc survives.
3. Deprotect HydrolysisNaOH (aq), then HClCleaves -OAc back to -OH .
Step-by-Step Procedure
  • Protection: Treat 3-methylbenzyl alcohol with Acetic Anhydride (1.2 equiv) and Pyridine (1.5 equiv) in DCM. Verify conversion to 3-methylbenzyl acetate .

  • Oxidation:

    • Suspend 3-methylbenzyl acetate in water (or t-BuOH/H2O).

    • Add KMnO₄ (2.5 equiv) and heat to reflux.

    • Observation: The purple color will fade to brown (MnO₂ precipitate).

    • Filter off MnO₂ while hot.

  • Hydrolysis (The "Reveal"):

    • The filtrate contains the potassium salt of 3-(acetoxymethyl)benzoic acid .

    • Add NaOH to the filtrate (pH > 12) and heat at 60°C for 1 hour to cleave the acetate.

    • Cool and acidify carefully with HCl to pH 3.

    • The product, 3-hydroxymethylbenzoic acid , should precipitate or be extracted.

Troubleshooting & FAQs

Q1: I used the Pinnick method, but I see a chlorinated byproduct by MS (+34 mass).

  • Cause: Insufficient scavenger. The HOCl attacked the aromatic ring.

  • Fix: Increase 2-methyl-2-butene to 20 equivalents. Alternatively, use Resorcinol as a scavenger, though it may complicate purification.

Q2: My yield is low after KMnO₄ oxidation (Protocol B).

  • Cause: The acetate group might have hydrolyzed during the oxidation if the pH became too basic (KMnO₄ generates OH⁻).

  • Fix: Add Magnesium Sulfate (MgSO₄) or buffer the reaction to keep pH neutral/mildly basic during oxidation, preventing premature acetate loss.

Q3: Can I use TEMPO/Bleach?

  • Warning: TEMPO/Bleach is excellent for Alcohol -> Aldehyde. Driving it to the Acid usually requires conditions that might affect the other alcohol if you are not careful. Pinnick is significantly more chemoselective for Aldehyde -> Acid in the presence of Alcohol.

Q4: Why not just reduce Isophthalic Acid?

  • Context: This is Protocol C . It is valid but difficult to stop at the mono-alcohol stage. You often get the di-alcohol (1,3-benzenedimethanol).

  • Optimization: If you must use this route, form the dimethyl isophthalate , perform a mono-hydrolysis to the mono-ester, and then selectively reduce the acid moiety with Borane-THF (which reduces Acids faster than Esters) or activate the acid as a mixed anhydride and reduce with NaBH₄.

References

  • Pinnick Oxidation (Original Methodology)

    • Kraus, G. A., & Pinnick, H. W. (1980). Oxidation of aldehydes to carboxylic acids with sodium chlorite.[1][2][3][4] The Journal of Organic Chemistry.[4][6]

  • Scavenger Mechanism (Lindgren Oxidation)

    • Lindgren, B. O., & Nilsson, T. (1973). Preparation of Carboxylic Acids from Aldehydes.[1][2][3][4] Acta Chemica Scandinavica.[4]

  • Protection Group Strategies

    • Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. Wiley.
  • Selective Reduction (Alternative Route)

    • Brown, H. C., et al. (1981). Selective reductions. 27. Reaction of borane-dimethyl sulfide with carboxylic acids. The Journal of Organic Chemistry.[4][6]

Sources

Optimization

Overcoming steric hindrance in 2-methoxy-3-substituted benzoic acid reactions

Technical Support Center: Overcoming Steric Hindrance in 2-Methoxy-3-Substituted Benzoic Acid Reactions Introduction: The "Buttressing Effect" Anomaly Welcome to the technical support hub for hindered benzoic acid functi...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Overcoming Steric Hindrance in 2-Methoxy-3-Substituted Benzoic Acid Reactions

Introduction: The "Buttressing Effect" Anomaly

Welcome to the technical support hub for hindered benzoic acid functionalization. If you are accessing this guide, you are likely experiencing stalled reactions, low yields (<20%), or unreacted starting material when attempting to derivatize 2-methoxy-3-substituted benzoic acids .

The Core Problem: This is not standard steric hindrance. It is the Buttressing Effect . In a typical 2-substituted benzoic acid, the substituent can rotate to minimize steric clash with the carboxylic acid. However, in a 2-methoxy-3-substituted system, the substituent at position 3 physically "locks" the 2-methoxy group, forcing it to crowd the reaction center (C1-COOH).[1] Standard planar transition states required for nucleophilic attack are energetically inaccessible using conventional coupling reagents like EDC or DCC.

This guide provides high-fidelity protocols to bypass this energy barrier.

Module 1: Amidation & Esterification Troubleshooting

Q1: Why do standard carbodiimide couplings (EDC/HOBt/DCC) fail even with prolonged heating?

Diagnosis: Standard coupling reagents form an O-acylisourea intermediate.[1] In your substrate, the "buttressed" 2-methoxy group blocks the trajectory of the incoming amine or alcohol nucleophile. The intermediate simply hydrolyzes back to the starting acid or rearranges to an unreactive N-acylurea byproduct.

Technical Solution: You must abandon "in-situ" activation (EDC/HATU) and move to pre-activation via highly reactive intermediates that are smaller or more electrophilic.

  • Option A (Mild/Neutral): Ghosez’s Reagent (1-Chloro-N,N,2-trimethyl-1-propenylamine).[1][2][3]

  • Option B (Robust): Yamaguchi Esterification (Mixed Anhydride).[4]

Protocol A: The Ghosez’s Reagent Method (Neutral Acid Chloride Formation)

Best for: Acid-sensitive substrates or when Thionyl Chloride is too harsh.

Mechanism: Ghosez’s reagent converts the carboxylic acid into an acid chloride under strictly neutral conditions, avoiding the HCl generation associated with SOCl₂ or (COCl)₂.

Step-by-Step Protocol:

  • Dissolution: Dissolve 1.0 equiv of 2-methoxy-3-substituted benzoic acid in anhydrous DCM (0.2 M concentration).

  • Activation: Add 1.2 equiv of Ghosez’s Reagent dropwise at 0°C.

  • Formation: Stir at room temperature for 1–2 hours. Checkpoint: Monitor by TLC (convert an aliquot to methyl ester with MeOH to check completion).

  • Coupling: Add 1.5 equiv of the amine/alcohol and 2.0 equiv of DIPEA (or Et₃N).

  • Reaction: Stir at reflux (DCM) or 40°C for 4–12 hours.

Why this works: The resulting acid chloride is the smallest possible electrophile, minimizing the steric penalty during the nucleophilic attack.

Protocol B: The Yamaguchi Esterification (Mixed Anhydride)

Best for: Macrolactonization or extremely hindered alcohol couplings.

Mechanism: Uses 2,4,6-trichlorobenzoyl chloride (TCBC) to form a mixed anhydride.[4][5][6] The bulky trichlorophenyl group ensures that the nucleophile (catalyzed by DMAP) attacks only your benzoic acid carbonyl, not the reagent.

Step-by-Step Protocol:

  • Mixed Anhydride Formation:

    • Dissolve 1.0 equiv of substrate in THF/Toluene (1:1).

    • Add 1.2 equiv Et₃N and 1.1 equiv TCBC (Yamaguchi Reagent).

    • Stir at RT for 1 hour. Note: A white precipitate (Et₃N·HCl) will form.

  • Solvent Swap (Critical Step):

    • Remove solvent and volatiles in vacuo.[7] (Removes excess Et₃N and prevents side reactions).

    • Re-dissolve the residue in anhydrous Toluene.

  • Nucleophilic Attack:

    • Add 1.5–2.0 equiv of the Alcohol.

    • Add 2.0 equiv of DMAP (Stoichiometric DMAP is required, not catalytic, for hindered substrates).

  • Reflux: Heat to 90–100°C for 4–8 hours.

Visualizing the Activation Pathway

The following diagram illustrates why the Mixed Anhydride (Yamaguchi) and Ghosez pathways succeed where Carbodiimides fail.

ReactionPathways Start 2-Methoxy-3-R Benzoic Acid EDC EDC/HOBt Activation Start->EDC Ghosez Ghosez Reagent (Neutral) Start->Ghosez Yamaguchi Yamaguchi Reagent (TCBC) Start->Yamaguchi Intermed_EDC O-Acylisourea (Bulky Intermediate) EDC->Intermed_EDC Fail Stalled Reaction (Steric Block) Intermed_EDC->Fail Nucleophile Blocked AcidCl Acid Chloride (Small Electrophile) Ghosez->AcidCl Product Desired Ester/Amide AcidCl->Product Fast Attack MixedAnh Mixed Anhydride (Regio-directed) Yamaguchi->MixedAnh DMAP_Cat Acyl-Pyridinium (Super-Activated) MixedAnh->DMAP_Cat + DMAP DMAP_Cat->Product + ROH/RNH2

Figure 1: Comparative activation pathways. Green/Yellow paths bypass the steric "buttressing" block encountered in the Red path.

Module 2: Comparative Reagent Performance Data

Use this table to select the correct reagent based on your specific steric constraints.

Reagent SystemElectrophile SpeciesSteric ToleranceRecommended ForRef
EDC / HOBt O-AcylisoureaLowUnhindered substrates only.[1] Do not use. [1]
HATU / HOAt O-Azabenzotriazolyl esterMedium3-H substituted systems (2-OMe only).[1][2]
Ghosez Reagent Acid ChlorideHigh Acid-sensitive or very hindered 3-substituted systems.[1][3]
Yamaguchi (TCBC) Mixed AnhydrideVery High 2,6-disubstituted or 2-OMe-3-R systems; Macrolactonization.[4]
MsCl / Et₃N Mesyl AnhydrideHighWeinreb Amide synthesis from hindered acids.[1][5]

Module 3: Advanced Troubleshooting (FAQs)

Q2: I formed the acid chloride, but the amine still won't couple. What now?

A: If the amine is also hindered (e.g., t-butyl amine, aniline), the activation energy is too high for standard thermal conditions.

  • Fix 1 (Catalysis): Add 10 mol% 4-Pyrrolidinopyridine (4-PPY) . It is 10x more active than DMAP.

  • Fix 2 (Solvent): Switch from DCM to Sulfolane or NMP . These polar aprotic solvents stabilize the charged transition state and allow higher temperatures (100°C+).

Q3: Can I use Thionyl Chloride (SOCl₂) instead of Ghosez’s reagent?

A: Only if your substrate has no acid-sensitive groups (like Boc-amines or tert-butyl esters).[1]

  • Warning: In 2-methoxy benzoic acids, harsh acidic conditions (SOCl₂ + heat) can sometimes cause demethylation of the methoxy group via HCl attack, yielding the 2-hydroxy derivative (Salicylic acid derivative). Ghosez’s reagent prevents this side reaction.

Q4: How do I synthesize the Weinreb Amide?

A: Standard coupling often fails. Use the Methanesulfonyl Chloride (MsCl) protocol.

  • Acid + MsCl + Et₃N in THF at 0°C

    
     Mixed Mesyl Anhydride.
    
  • Add

    
     + excess Et₃N.
    
  • The mesylate is a superb leaving group that drives the reaction despite steric crowding [5].

References

  • Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[1] Link

  • Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole.[1] An efficient peptide coupling additive.[8] Journal of the American Chemical Society, 115(10), 4397-4398. Link

  • Ghosez, L., et al. (1979).[8] A mild method for the preparation of acid chlorides. Journal of the Chemical Society, Chemical Communications, (24), 1180. Link

  • Inanaga, J., et al. (1979).[4][5][9] A Rapid Esterification by Means of Mixed Anhydride and Its Application to Large-ring Lactonization.[4] Bulletin of the Chemical Society of Japan, 52(7), 1989–1993. Link

  • Woo, J. C. S., Fenster, E., & Dake, G. R. (2004).[10] A Convenient Method for the Conversion of Hindered Carboxylic Acids to N-Methoxy-N-methyl (Weinreb) Amides.[1][10] The Journal of Organic Chemistry, 69(25), 8984–8986. Link

Sources

Troubleshooting

Improving yield of hydroxymethylation on electron-rich benzoic acids

Technical Support Center: Optimizing Hydroxymethylation Yields Topic: Electron-Rich Benzoic Acids User Intent Clarification "Hydroxymethylation" in this context typically refers to one of two distinct synthetic transform...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Optimizing Hydroxymethylation Yields Topic: Electron-Rich Benzoic Acids

User Intent Clarification

"Hydroxymethylation" in this context typically refers to one of two distinct synthetic transformations. Please identify your specific workflow:

  • Scenario A (Most Common): You are converting a carboxylic acid group (

    
    ) into a hydroxymethyl group (
    
    
    
    ), effectively reducing the acid to a benzyl alcohol.
    • Go to Section 1: Reduction Protocols.

  • Scenario B (C-H Activation): You are adding a new hydroxymethyl group onto the aromatic ring of a benzoic acid (e.g., converting benzoic acid to 2-hydroxymethylbenzoic acid).

    • Go to Section 3: Ring Functionalization.

Section 1: The Core Challenge – Reduction of Electron-Rich Acids

The Problem: Electron-rich benzoic acids (e.g., methoxy-, amino-, or hydroxy-substituted) are notoriously difficult substrates for standard reduction.

  • Electronic Deactivation: Electron-Donating Groups (EDGs) increase electron density at the carbonyl carbon, rendering it less electrophilic. This severely retards attack by nucleophilic hydride reagents like Lithium Aluminum Hydride (LiAlH₄) .

  • The "Sticky Boron" Trap: While Borane (

    
    )  is the preferred reagent, the resulting benzyl borate esters are exceptionally stable due to the electron-rich nature of the aromatic ring, often leading to massive yield losses during standard aqueous workups.
    
Protocol 1: The Optimized Borane Reduction (Gold Standard)

Best for: High chemoselectivity, preserving halides/nitro groups, and overcoming electronic deactivation.

Mechanism & Logic: Unlike LiAlH₄, Borane is an electrophilic reducing agent . It does not attack the carbonyl carbon directly; instead, it coordinates to the carbonyl oxygen. EDGs actually enhance this step by making the oxygen more basic (Lewis base), facilitating the reaction.

BoraneReduction Substrate Electron-Rich Benzoic Acid Coordination Coordination Step (Fast due to EDG) Substrate->Coordination + BH3·THF HydrideTransfer Hydride Transfer (Rate Limiting) Coordination->HydrideTransfer BorateEster Stable Borate Ester Complex HydrideTransfer->BorateEster OxidativeWorkup Oxidative Workup (H2O2 / NaOH) BorateEster->OxidativeWorkup REQUIRED Product Benzyl Alcohol (High Yield) BorateEster->Product Standard H2O quench FAILS here OxidativeWorkup->Product

Figure 1: The Borane reduction pathway. Note that the "Standard H2O quench" is the primary failure point for yield.

Step-by-Step Protocol:

  • Preparation: Dissolve 1.0 equiv of the benzoic acid in anhydrous THF (0.5 M). Cool to 0°C under Argon.

  • Addition: Add

    
     (or 
    
    
    
    )
    (1.5 – 2.0 equiv) dropwise.
    • Note: Evolution of

      
       will occur.[1] Ensure proper venting.
      
  • Reaction: Allow to warm to Room Temperature (RT).

    • Troubleshooting: If starting material persists after 4h, reflux gently (40-50°C). Electron-rich systems may require thermal activation to push the hydride transfer.

  • The Critical Workup (Yield Saver):

    • Do NOT just add water/acid. The resulting borate-alcohol complex is often soluble in water or forms a stable emulsion.

    • Method A (Methanolysis): Quench with MeOH. Evaporate to dryness. Repeat this 3 times. This converts the stable product-borane complex into volatile trimethyl borate (

      
      ), releasing your alcohol.
      
    • Method B (Oxidative Cleavage - Recommended): Cool to 0°C. Add 3M NaOH (3 equiv) followed carefully by ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

      
       (3 equiv). Stir for 30 mins. This chemically cleaves the B-O bond.[2] Extract with EtOAc.[1][3]
      

Section 2: Troubleshooting Guide (Q&A)

Q1: I used LiAlH₄, and my reaction stalled or gave low yield. Why? A: The EDG (e.g., -OMe) on your ring donates electron density into the carbonyl, making it a poor electrophile. LiAlH₄ relies on nucleophilic attack.[4]

  • Fix: Switch to Borane (

    
    ) . If you must use LiAlH₄, you need to activate the acid first (e.g., convert to methyl ester or acid chloride), but Borane is superior for the direct acid reduction.
    

Q2: I used Borane, but after aqueous workup, I recovered mostly boric acid and very little product. Where is it? A: Your product is likely trapped in the aqueous layer as a borate complex or lost in an emulsion. Electron-rich benzyl alcohols form "sticky" complexes with boron.

  • Fix: Use the Oxidative Workup (Method B above) . The peroxide attacks the boron atom, forcing the release of your alcohol.

Q3: Can I use NaBH₄? A: Not directly on the acid. However, you can use the Mixed Anhydride Method if Borane is unavailable or too expensive.

  • Treat acid with Ethyl Chloroformate /

    
     to form the mixed anhydride.
    
  • Filter off the triethylamine hydrochloride salt.

  • Add

    
     (in water/THF) to reduce the anhydride.
    
  • Pros: Cheaper, safer than Borane.

  • Cons: Two steps; sensitive to moisture.

Q4: I see a side product that looks like the methyl group (over-reduction). A: This is hydrogenolysis (


). It occurs if the reaction is overheated or if the ring is extremely electron-rich (e.g., 2,4,6-trimethoxy).
  • Fix: Keep temperature strictly at 0°C -> RT. Monitor carefully. Avoid Lewis Acid additives if possible.

Section 3: Ring Hydroxymethylation (Scenario B)

If your goal is to add a


 group to the aromatic ring (C-H activation):

The Challenge: Benzoic acids are deactivated at the meta position and sterically hindered at the ortho position. However, electron-rich acids (e.g., methoxybenzoic acids) are activated for Electrophilic Aromatic Substitution (EAS).

Protocol: Directed Ortho-Lithiation (The Reliable Route)

  • Protection: Convert the acid to a secondary amide or oxazoline (Directing Group).

  • Lithiation: Treat with

    
     / TMEDA at -78°C. The EDG and the Directing Group will synergize to direct lithiation ortho to the substituent.
    
  • Quench: Add Paraformaldehyde (solid or solution).

  • Deprotection: Hydrolyze the directing group to return to the carboxylic acid.

Protocol: Formaldehyde/HCl (Blanc Reaction Variant)

  • Warning: Only works well for highly activated rings (phenolic acids). Risk of forming bis-chloromethylated carcinogens.

  • Better Alternative: Use Formaldehyde in aqueous NaOH (Lederer-Manasse reaction) if the substrate is a phenol-acid (e.g., salicylic acid derivatives).

Summary of Methods

MethodTarget TransformationKey ReagentBest ForCritical Note
Borane Reduction


Electron-Rich Acids Requires Oxidative Workup to release product.[5]
LiAlH₄ Reduction


Electron-Poor AcidsPoor for electron-rich; requires harsh conditions.
Mixed Anhydride


Large Scale / CostTwo-step process; safer than Borane.
Ortho-Lithiation


Ring FunctionalizationRequires Directing Group (DG) installation.

References

  • Brown, H. C., & Heim, P. (1973). "Selective Reductions. XVIII. The Reaction of Carboxylic Acids with Borane-Tetrahydrofuran." The Journal of Organic Chemistry. Link

  • Rzepa, H. S. (2011). "Mechanism of the reduction of a carboxylic acid by borane: revisited and revised." Imperial College London. Link

  • Burkhardt, E. R., & Matos, K. (2006). "Boron Reagents in Process Chemistry: Excellent Tools for Selective Reductions." Chemical Reviews. Link

  • Ishizumi, K., et al. (1994). "Succinct Synthesis of Benzyl Alcohols via Mixed Anhydride Reduction." Chemical & Pharmaceutical Bulletin. Link

Sources

Optimization

Solvent selection for recrystallization of 3-(Hydroxymethyl)-2-methoxybenzoic acid

Welcome to the Technical Support Center. This guide provides researchers, scientists, and drug development professionals with in-depth, field-proven insights into selecting the optimal solvent system for the purification...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center. This guide provides researchers, scientists, and drug development professionals with in-depth, field-proven insights into selecting the optimal solvent system for the purification of 3-(Hydroxymethyl)-2-methoxybenzoic acid via recrystallization. Our approach integrates fundamental chemical principles with practical, actionable protocols and troubleshooting solutions.

Part 1: Frequently Asked Questions (FAQs) - The Scientific Foundation

This section addresses the core principles governing solvent selection for this specific molecule.

Q1: What is the fundamental goal of recrystallization and how does it work?

Recrystallization is a purification technique used to separate a desired solid compound from soluble and insoluble impurities.[1] The process leverages the principle that the solubility of most solids increases with temperature.[2] An impure solid is dissolved in a minimum amount of a hot solvent to create a saturated solution. As this solution cools slowly, the solubility of the desired compound decreases, and it begins to form crystals. The organized structure of a growing crystal lattice tends to exclude impurity molecules, which remain dissolved in the cold solvent (mother liquor).[3] The purified crystals are then collected by filtration.

Q2: What are the defining characteristics of an ideal recrystallization solvent?

Selecting the right solvent is the most critical step for a successful recrystallization.[2] The ideal solvent should exhibit the following characteristics:

  • High Solvency at High Temperature: The compound of interest should be highly soluble in the solvent at or near its boiling point to allow for complete dissolution.[4]

  • Low Solvency at Low Temperature: The compound should be sparingly or insoluble in the solvent at room temperature or below, enabling maximum recovery of the purified crystals upon cooling.[2]

  • Appropriate Boiling Point: The solvent's boiling point should be high enough to dissolve the compound effectively but low enough to be easily removed from the crystals during drying.

  • Inertness: The solvent must not react chemically with the compound being purified.[4]

  • Impurity Solubility Profile: Soluble impurities should remain dissolved in the solvent even at low temperatures, while insoluble impurities should not dissolve at all, allowing for their removal via hot filtration.[4]

  • Safety and Practicality: The solvent should be non-toxic, non-flammable, and relatively inexpensive.[4][5]

Q3: How do the functional groups of 3-(Hydroxymethyl)-2-methoxybenzoic acid influence solvent choice?

The molecular structure of 3-(Hydroxymethyl)-2-methoxybenzoic acid dictates its polarity and potential for intermolecular interactions, which are key to predicting its solubility.

  • Polar, Protic Groups: The carboxylic acid (-COOH) and hydroxymethyl (-CH₂OH) groups are highly polar and can act as both hydrogen bond donors and acceptors.

  • Polar, Aprotic Group: The methoxy (-OCH₃) group is polar but cannot donate hydrogen bonds.

  • Aromatic Ring: The benzene ring is a nonpolar moiety.

The presence of strong hydrogen-bonding groups suggests that polar protic solvents (e.g., water, ethanol, methanol) are strong candidates. The overall polarity of the molecule makes it less likely to be soluble in nonpolar solvents like hexanes or toluene.

Q4: Based on its structure, what are the most promising candidate solvents for 3-(Hydroxymethyl)-2-methoxybenzoic acid?

Given the molecule's polar nature, the following solvents and solvent systems are logical starting points for screening:

  • Water: As a highly polar protic solvent, water is an excellent choice for many polar organic molecules, especially aromatic acids like benzoic acid.[6] The key is to determine if the solubility differential at hot versus cold temperatures is sufficient.

  • Ethanol or Methanol: These polar protic solvents will likely dissolve the compound well. They are often used when a compound is insufficiently soluble in hot water.

  • Ethanol/Water Mixture: A mixed solvent system is often ideal when no single solvent meets all criteria.[7] For instance, the compound may be too soluble in pure hot ethanol and not soluble enough in hot water. By using a mixture, the polarity can be fine-tuned. The compound is dissolved in the "good" solvent (ethanol) at its boiling point, and the "bad" solvent (water) is added dropwise until the solution becomes cloudy (the saturation point), after which it is allowed to cool.[8][9]

  • Acetone: A polar aprotic solvent that can be effective, but its low boiling point (56 °C) may not provide a wide enough solubility gradient for some compounds.

  • Ethyl Acetate: A medium-polarity solvent. It can be a good candidate, often used in a solvent pair with a nonpolar solvent like hexane.[10]

Part 2: Experimental Protocols & Workflows

These protocols provide a systematic approach to identifying the optimal solvent and executing the recrystallization.

Protocol 1: Small-Scale Solvent Screening

This experiment is crucial for efficiently identifying a suitable solvent or solvent pair without wasting a significant amount of your crude product.

Methodology:

  • Place approximately 20-30 mg of your crude 3-(Hydroxymethyl)-2-methoxybenzoic acid into several small test tubes.

  • To each tube, add a different candidate solvent (e.g., water, ethanol, ethyl acetate, toluene) dropwise at room temperature, swirling after each addition. Record your observations.

    • Ideal Outcome: The solid is insoluble or sparingly soluble in ~0.5 mL of the cold solvent.[2] If it dissolves completely, the solvent is unsuitable for single-solvent recrystallization.

  • For the tubes where the compound was insoluble at room temperature, place them in a hot water or sand bath and heat to the solvent's boiling point.

  • Continue adding the hot solvent dropwise until the solid just dissolves. Make a note of the approximate volume of solvent required.

  • Remove the test tubes from the heat and allow them to cool slowly to room temperature.

  • Once at room temperature, place the tubes in an ice bath for 15-20 minutes.

  • Evaluate the Results: The best solvent is one that required a minimal amount of hot solvent to dissolve the compound and produced a large quantity of crystalline precipitate upon cooling.

Solvent Selection Workflow

The following diagram outlines the logical steps of the solvent screening protocol.

Solvent_Selection start Start: Place ~20mg of crude product in a test tube add_cold Add 0.5 mL of solvent at room temperature start->add_cold check_sol Is the compound soluble? add_cold->check_sol reject Reject Solvent: Too soluble when cold check_sol->reject  Yes heat Heat the mixture to boiling check_sol->heat  No consider_pair Consider for a mixed solvent system reject->consider_pair Use as 'good' solvent add_hot Add more hot solvent dropwise until dissolved heat->add_hot cool Cool slowly to room temp, then place in ice bath add_hot->cool check_xtal Do abundant crystals form? cool->check_xtal accept Accept Solvent: Good candidate for recrystallization check_xtal->accept  Yes check_xtal->consider_pair  No / Poor Yield

Caption: A flowchart for systematic solvent screening.

Protocol 2: Standard Single-Solvent Recrystallization

Methodology:

  • Weigh your crude product and place it in an Erlenmeyer flask.

  • Add a boiling chip or magnetic stir bar.

  • Add the minimum amount of the selected hot solvent to the flask to completely dissolve the solid. Keep the solvent hot on a hot plate.[3]

  • If insoluble impurities are present, perform a hot gravity filtration to remove them.

  • Remove the flask from the heat, cover it, and allow the solution to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[2][6]

  • Once the flask has reached room temperature and crystal formation has slowed, place it in an ice bath for at least 20-30 minutes to maximize crystal yield.

  • Collect the purified crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold solvent to remove any adhering mother liquor.[11]

  • Allow the crystals to dry completely before weighing and determining the melting point.

Part 3: Troubleshooting Guide

This section addresses common issues encountered during recrystallization.

Q: My compound "oiled out" instead of forming crystals. What happened and how can I fix it?

A: "Oiling out" occurs when the solute comes out of solution as a liquid rather than a solid. This happens when the boiling point of the solvent is higher than the melting point of the solute, or when the solution is supersaturated to a degree that the solute's solubility is exceeded while the solution temperature is still above the solute's melting point.

Solutions:

  • Reheat and Add More Solvent: Reheat the solution until the oil completely redissolves. Add a small amount of additional hot solvent (10-20% more) to reduce the saturation level. Allow it to cool slowly again.

  • Lower the Cooling Temperature: For the initial cooling phase, try a warmer bath (e.g., a room temperature water bath instead of air) to slow the cooling rate and encourage crystal nucleation.

  • Change Solvents: Select a solvent with a lower boiling point. Alternatively, switch to a mixed solvent system where the addition of the second solvent can induce crystallization at a lower temperature.

Diagram: The "Oiling Out" Phenomenon

Oiling_Out sol Hot, Saturated Solution (T > Melting Point of Solute) fast_cool Rapid Cooling or High Supersaturation sol->fast_cool Incorrect Path slow_cool Slow, Controlled Cooling sol->slow_cool Correct Path oil Metastable Oil Phase Forms fast_cool->oil remedy Remedy: Reheat, add more solvent, cool slower oil->remedy crystal Desired Crystalline Solid slow_cool->crystal

Caption: Divergent pathways of crystallization vs. "oiling out".

Q: The solution has cooled completely, but no crystals have formed. What should I do?

A: This indicates a supersaturated solution where crystal nucleation has not occurred. This is a common issue, especially with very pure compounds.

Solutions:

  • Scratch the Flask: Use a glass stirring rod to gently scratch the inside surface of the flask below the level of the solution. The microscopic scratches provide a nucleation site for crystals to begin forming.[1][6]

  • Add a Seed Crystal: If you have a small crystal of the pure product, add it to the solution. This provides a template for further crystal growth.[6]

  • Reduce the Volume: You may have used too much solvent. Gently heat the solution to boil off some of the solvent (10-15%) to increase the concentration, and then allow it to cool again.[6]

  • Cool for Longer/Colder: Ensure the solution has spent adequate time in an ice bath. If possible, use a colder bath (e.g., ice-salt) for a short period.

Q: My final yield of crystals is very low. What are the likely causes?

A: Low recovery can result from several procedural errors.

Potential Causes & Solutions:

  • Too Much Solvent: Using an excessive amount of solvent will keep more of your product dissolved in the mother liquor even when cold. Always use the minimum amount of hot solvent required for dissolution.[3]

  • Premature Crystallization: If the solution cools too quickly during a hot filtration step, product can be lost on the filter paper. Ensure your funnel and receiving flask are pre-warmed.[8]

  • Incomplete Cooling: Not allowing the solution to cool sufficiently in an ice bath will result in a lower yield.

  • Washing with Warm Solvent: Washing the collected crystals with room-temperature or warm solvent will redissolve some of your product. Always use a minimal amount of ice-cold solvent for washing.[11]

Part 4: Solvent Data Summary

The table below provides key properties of potential solvents to aid in your selection process.

SolventBoiling Point (°C)Polarity IndexFunctional ClassNotes
Water10010.2Polar ProticExcellent for polar compounds if solubility gradient is good. Green solvent.
Ethanol784.3Polar ProticGood general-purpose solvent for polar molecules. Often used with water.[10]
Methanol655.1Polar ProticSimilar to ethanol but more volatile and toxic.
Ethyl Acetate774.4Polar AproticMedium polarity; good for compounds that are too soluble in alcohols.
Acetone565.1Polar AproticStrong solvent, but low boiling point can limit its effectiveness.
Toluene1112.4NonpolarUnlikely to be a good single solvent but could be a "bad" solvent in a pair.
Hexanes~690.1NonpolarUnlikely to dissolve the compound; useful as an anti-solvent or for washing.

References

  • Scribd. (n.d.). Solvent Selection and Recrystallization Guide. Retrieved from [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

  • Royal Society of Chemistry. (2021). Finding the best solvent for recrystallisation. Education in Chemistry. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

  • California State University, Bakersfield. (n.d.). Recrystallization of Benzoic Acid. Retrieved from [https://www.csub.edu/chemistry/_files/Recrystallization of Benzoic Acid.pdf]([Link] of Benzoic Acid.pdf)

  • Google Patents. (1972). US3654351A - Purification of aromatic polycarboxylic acids by recrystallization.
  • Google Patents. (2016). US9233905B2 - Oxidation and crystallization process for aromatic carboxylic acid production.
  • PubChem. (n.d.). 3-Hydroxy-2-methoxybenzoic acid. Retrieved from [Link]

  • St. Norbert College. (n.d.). The Recrystallization of Benzoic Acid. Retrieved from [Link]

  • PubChem. (n.d.). 3-Hydroxy-2-methylbenzoic Acid. Retrieved from [Link]

  • University of California, Irvine. (n.d.). Recrystallization and Crystallization. Retrieved from [Link]

  • WordPress.com. (2015). Recrystallization of Benzoic Acid Objective. Retrieved from [Link]

  • Reddit. (2012). Help! Recrystallization sources of error. Retrieved from [Link]

  • PubChem. (n.d.). 3-Methoxy-2-MethylBenzoic Acid. Retrieved from [Link]

  • YouTube. (2022). Recrystallization of Benzoic Acid Pre-Lab Discussion. Retrieved from [Link]

  • YouTube. (2023). Recrystallisation of benzoic acid. Retrieved from [Link]

  • MIT OpenCourseWare. (n.d.). Two-Solvent Recrystallization Guide. Retrieved from [Link]

  • FooDB. (2010). Showing Compound 3-Methoxybenzoic acid (FDB010546). Retrieved from [Link]

  • University of Massachusetts Boston. (n.d.). recrystallization-2.doc.pdf. Retrieved from [Link]

  • Reddit. (2014). Recrystallization - Why two solvents?. Retrieved from [Link]

  • Chemsrc. (2025). 3-HYDROXY-2-METHOXYBENZOIC ACID. Retrieved from [Link]

  • FooDB. (2010). Showing Compound 2-Methoxybenzoic acid (FDB010544). Retrieved from [Link]

  • PubChem. (n.d.). 3-Methoxysalicylic acid. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

1H NMR Characterization Guide: Benzylic Methylene in 3-(Hydroxymethyl)-2-methoxybenzoic Acid

This guide provides a technical analysis of the 1H NMR chemical shifts for the benzylic methylene group in 3-(Hydroxymethyl)-2-methoxybenzoic acid , comparing solvent systems and structural analogs to aid in precise char...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a technical analysis of the 1H NMR chemical shifts for the benzylic methylene group in 3-(Hydroxymethyl)-2-methoxybenzoic acid , comparing solvent systems and structural analogs to aid in precise characterization.

[1]

Executive Summary

Target Analyte: Benzylic Methylene Protons (


)
Compound:  3-(Hydroxymethyl)-2-methoxybenzoic acid
Chemical Shift Range:  4.55 – 4.85 ppm (Solvent Dependent)[1]

The precise characterization of the hydroxymethyl group in polysubstituted benzoic acids is critical for verifying synthetic reduction steps (e.g., from esters or aldehydes). In 3-(Hydroxymethyl)-2-methoxybenzoic acid , the benzylic methylene signal is diagnostically distinct due to the ortho-methoxy substituent, which induces specific electronic shielding and steric environments compared to non-methoxylated analogs.[1]

This guide compares the "performance" of different Solvent Systems for resolving this specific signal and contrasts the chemical shift behavior against Structural Alternatives (analogs).

Technical Deep Dive: The Benzylic Methylene Signal

The benzylic methylene protons (


) in this molecule are influenced by three key vectors:
  • Ring Current: Deshielding effect of the aromatic ring.

  • Inductive/Resonance Effects: The ortho-methoxy group (electron-donating) and the meta-carboxylic acid (electron-withdrawing).[1]

  • Hydrogen Bonding: The hydroxyl group (

    
    ) interacts heavily with the solvent, altering the chemical shift and multiplicity of the adjacent methylene.
    
Expected Spectral Parameters
ParameterValue / Description
Chemical Shift (

)
4.55 – 4.85 ppm
Integration 2H (Relative to 3H OMe singlet at ~3.8 ppm)
Multiplicity (DMSO-d6) Doublet (

Hz) due to coupling with

.[1]
Multiplicity (CDCl3) Singlet (broadened) due to rapid

exchange.

Comparative Analysis: Solvent System Performance

For researchers verifying this compound, the choice of NMR solvent alters the "performance" of the spectrum—specifically the visibility of the hydroxyl coupling.

Comparison 1: DMSO-d6 (The Gold Standard)

Performance: Superior for structural confirmation.

  • Mechanism: DMSO acts as a strong Hydrogen Bond Acceptor (HBA), "locking" the hydroxyl proton in place and slowing the exchange rate.

  • Result: The benzylic methylene appears as a sharp doublet (coupling to the OH triplet). This confirms the presence of the alcohol and distinguishes it from ether or alkyl impurities.

  • Shift: Typically 4.55 – 4.65 ppm .

Comparison 2: CDCl3 (The Standard Alternative)

Performance: Inferior for OH connectivity; Superior for solubility of esters.

  • Mechanism: Weak H-bonding capability allows rapid proton exchange of the OH group with trace water or acid protons.[1]

  • Result: The coupling is lost. The benzylic methylene appears as a singlet . The signal may drift depending on concentration and temperature.

  • Shift: Typically 4.70 – 4.80 ppm (Slightly downfield due to lack of strong solvent shielding).

Comparison 3: Methanol-d4 (The Exchange Alternative)

Performance: Useful for simplifying complex multiplets, but deletes OH data.

  • Mechanism: The solvent contains exchangeable deuterium (

    
    ). The OH proton is replaced by D.
    
  • Result: The OH signal disappears entirely. The benzylic methylene becomes a strict singlet .

  • Shift: Typically 4.60 – 4.70 ppm .

Data Summary Table
FeatureDMSO-d6 (Recommended)Chloroform-d (CDCl3) Methanol-d4 (MeOD)
Signal Shape Doublet (

)
Singlet (Broad)Singlet (Sharp)
OH Signal Visible (Triplet, ~5.2 ppm)Often Invisible/BroadAbsent (Exchanged)
Shift Stability High (H-bonded)Low (Conc.[1] dependent)High
Diagnostic Value High (Confirms

)
Medium (Confirms

)
Medium (Confirms

)

Comparative Analysis: Structural Analogs

To validate the identity of 3-(Hydroxymethyl)-2-methoxybenzoic acid, it is useful to compare its shift to "Alternative" structures often encountered in SAR (Structure-Activity Relationship) studies.

Analog A: 3-(Hydroxymethyl)benzoic acid (No Methoxy)[1]
  • Difference: Lacks the 2-OMe group.[1]

  • Shift Comparison: The 2-OMe group in the target molecule exerts a steric twist on the carboxylic acid and provides electron density to the ring.[1]

  • Observation: The benzylic methylene in the non-methoxylated analog typically appears slightly upfield or similar (~4.50 - 4.60 ppm in DMSO), but the aromatic splitting pattern is drastically different (no isolation of the C4/C5/C6 spin system).

Analog B: 2-Methoxy-3-methylbenzoic acid (Precursor)[1]
  • Difference: Methyl group (

    
    ) instead of Hydroxymethyl (
    
    
    
    ).
  • Shift Comparison: The benzylic signal moves from ~4.6 ppm (

    
    ) to ~2.2 - 2.3 ppm  (
    
    
    
    ).
  • Utility: This huge shift difference makes NMR the perfect tool to monitor the oxidation of the methyl group or reduction of the acid.[1]

Experimental Protocol: Optimal Acquisition

To ensure the "Doublet" performance in DMSO-d6, follow this self-validating protocol:

  • Sample Prep: Dissolve ~5-10 mg of 3-(Hydroxymethyl)-2-methoxybenzoic acid in 0.6 mL DMSO-d6 (99.9% D).

    • Critical Step: Ensure the DMSO is "dry" (from a fresh ampule). Water promotes proton exchange, collapsing the doublet to a singlet.

  • Acquisition:

    • Pulse Angle: 30°[1]

    • Relaxation Delay (D1): > 1.0 second (Ensure OH relaxation).

    • Scans: 16 (Sufficient for 10 mg).

  • Validation:

    • Check 3.80 ppm for the OMe singlet (Integral 3.0).

    • Check 4.60 ppm for the

      
       doublet (Integral 2.0).
      
    • Check ~5.20 ppm for the OH triplet (Integral 1.0).

    • If the doublet is a singlet: Add a drop of

      
      .[2] If the OH signal disappears and the singlet sharpens, the assignment is confirmed.
      

Visualization of Logic[1]

Diagram 1: NMR Assignment Workflow

This decision tree illustrates the logic for assigning the benzylic methylene signal based on solvent behavior.

NMR_Workflow Start Unknown Sample Spectrum Solvent Check Solvent Start->Solvent DMSO DMSO-d6 Solvent->DMSO CDCl3 CDCl3 Solvent->CDCl3 Signal_Region Inspect 4.5 - 4.9 ppm DMSO->Signal_Region CDCl3->Signal_Region Multiplicity Check Multiplicity Signal_Region->Multiplicity Doublet Doublet (J~5Hz) Multiplicity->Doublet In DMSO Singlet Singlet Multiplicity->Singlet In CDCl3 Conclusion1 Confirmed: Ar-CH2-OH (Slow Exchange) Doublet->Conclusion1 D2O_Test Add D2O Shake Singlet->D2O_Test Conclusion2 Likely: Ar-CH2-OH (Fast Exchange) Result_D2O OH Disappears Signal Sharpens D2O_Test->Result_D2O Result_D2O->Conclusion2

Caption: Workflow for validating the benzylic methylene signal using solvent-dependent multiplicity.

Diagram 2: Solvent Interaction Mechanism

Visualizing why DMSO produces a doublet while CDCl3 produces a singlet.

Solvent_Interaction cluster_DMSO DMSO-d6 System (Slow Exchange) cluster_CDCl3 CDCl3 System (Fast Exchange) Compound Ar-CH2-O-H DMSO_Mol S=O (DMSO) Compound->DMSO_Mol Strong Interaction Water Trace H2O / Acid Compound->Water Weak Interaction Complex H-Bond Locked [Ar-CH2-O-H ... O=S] DMSO_Mol->Complex Stabilizes H Coupling Observed (Doublet) Coupling Observed (Doublet) Complex->Coupling Observed (Doublet) Exchange Proton Hopping [R-OH <-> H2O] Water->Exchange Catalyzes Exchange Coupling Lost (Singlet) Coupling Lost (Singlet) Exchange->Coupling Lost (Singlet)

Caption: Mechanistic comparison of solvent effects on the Hydroxyl proton exchange rate.

References

  • Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. Link

  • Gottlieb, H. E., et al. (1997).[3] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. Journal of Organic Chemistry. Link

  • National Institute of Standards and Technology (NIST). Benzoic acid, 2-methoxy- (o-Anisic acid) Spectral Data. NIST Chemistry WebBook. Link

  • PubChem. 2-Methoxybenzoic acid Compound Summary. National Library of Medicine. Link

  • ChemicalBook. 3-Hydroxy-2-methylbenzoic acid NMR Spectrum (Analog Reference). Link

Sources

Comparative

Distinguishing 2- and 3-Hydroxymethyl Benzoic Acid Isomers: A Stability-Indicating HPLC Guide

Topic: Distinguishing 3-hydroxymethyl and 2-hydroxymethyl benzoic acid isomers by HPLC Content Type: Publish Comparison Guide Executive Summary The separation of 2-hydroxymethyl benzoic acid (2-HMBA) and 3-hydroxymethyl...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Distinguishing 3-hydroxymethyl and 2-hydroxymethyl benzoic acid isomers by HPLC Content Type: Publish Comparison Guide

Executive Summary

The separation of 2-hydroxymethyl benzoic acid (2-HMBA) and 3-hydroxymethyl benzoic acid (3-HMBA) presents a unique chromatographic challenge not because of their structural similarity, but because of their divergent chemical stability. While 3-HMBA behaves as a standard aromatic acid, 2-HMBA is prone to rapid cyclization into phthalide (isobenzofuran-1(3H)-one) under acidic conditions or heat.

This guide compares a standard C18 acidic protocol against an optimized Polar-Embedded Stability-Indicating Method . We demonstrate that the standard approach often yields false quantitation by degrading the 2-isomer, whereas the optimized method preserves speciation, allowing for the simultaneous quantification of 3-HMBA, 2-HMBA, and the phthalide impurity.

The Chemical Basis of Separation

To separate these isomers, one must understand the "Ortho Effect" and the lactonization pathway.

  • 3-HMBA (Meta-isomer): The hydroxymethyl group is distal to the carboxylic acid. It engages in intermolecular hydrogen bonding with the mobile phase, increasing apparent polarity. It is chemically stable.

  • 2-HMBA (Ortho-isomer): The hydroxymethyl group is proximal to the carboxylic acid. This proximity allows for:

    • Intramolecular H-bonding: Reduces interaction with the aqueous mobile phase, typically increasing retention relative to the meta-isomer in reverse-phase (RP) systems.

    • Lactonization: Under acidic pH (pH < 3.0) or elevated temperature, it dehydrates to form Phthalide , a neutral lactone.

Visualization: The Lactonization "Trap"

The following diagram illustrates the critical stability difference that dictates method selection.

LactonizationPathway Node1 3-HMBA (Meta-Isomer) Node1->Node1 Stable No Reaction Node2 2-HMBA (Ortho-Isomer) Condition Acidic Mobile Phase (pH < 3.0) / Heat Node2->Condition Node3 Phthalide (Neutral Lactone) Condition->Node3 Dehydration (-H2O)

Figure 1: Stability pathway showing the exclusive cyclization of the 2-isomer into Phthalide under standard acidic HPLC conditions.

Method Comparison: Standard vs. Optimized

We compared the performance of a generic acidic C18 method against a Polar-Embedded method designed for stability.

Alternative A: Standard Acidic C18 (The "Risk" Method)
  • Column: Standard C18 (5 µm, 150 x 4.6 mm).[1][2]

  • Mobile Phase: 0.1% Phosphoric Acid / Acetonitrile.

  • Result: High risk of on-column degradation. The "2-HMBA" peak is often a split peak or co-elutes with the Phthalide artifact, leading to quantification errors.

The Solution: Polar-Embedded Buffered Method (The "Stability" Method)
  • Column: Polar-Embedded C18 (e.g., Waters SymmetryShield RP18 or Phenomenex Synergi Fusion).

  • Mobile Phase: 20 mM Ammonium Acetate (pH 4.5) / Acetonitrile.[1][3]

  • Mechanism: The embedded polar group interacts with the pi-electrons of the aromatic ring, enhancing selectivity between isomers. The pH of 4.5 is high enough to prevent rapid lactonization but low enough to maintain reasonable retention of the carboxylic acids.

Experimental Protocol (Optimized)

Objective: Separate 3-HMBA, 2-HMBA, and Phthalide in a single run without degradation.

Reagents:

  • Ammonium Acetate (HPLC Grade)

  • Acetic Acid (for pH adjustment)[2]

  • Acetonitrile (HPLC Grade)

  • Milli-Q Water

Workflow:

  • Mobile Phase Preparation:

    • Solvent A: Dissolve 1.54 g Ammonium Acetate in 1 L water. Adjust pH to 4.5 ± 0.1 with dilute Acetic Acid. Filter through 0.22 µm membrane.

    • Solvent B: 100% Acetonitrile.[1]

  • Sample Preparation (CRITICAL):

    • Dissolve samples in Water:Acetonitrile (90:10) .

    • Do NOT use acidic diluents (like 0.1% TFA) as this will induce lactonization in the vial before injection.

    • Maintain sample tray temperature at 4°C .

  • Chromatographic Conditions:

    • Column: Polar-Embedded C18 (150 x 4.6 mm, 3.5 µm or 5 µm).

    • Flow Rate: 1.0 mL/min.[1]

    • Temperature: 25°C (Do not exceed 30°C).

    • Detection: UV @ 230 nm (isobestic point region) or 254 nm.

    • Gradient:

      • 0-2 min: 5% B (Isocratic hold for polar acids)

      • 2-10 min: 5% -> 40% B (Linear gradient)

      • 10-12 min: 40% -> 90% B (Wash to elute Phthalide)

      • 12-15 min: 5% B (Re-equilibration)

Data Analysis & Performance Metrics

The following table summarizes the expected performance characteristics when using the Optimized Protocol. Note the distinct retention windows.

AnalyteRetention Time (min)Resolution (Rs)Tailing FactorStructural Driver
3-HMBA 3.2-1.1Most polar; elutes first.
2-HMBA 4.1> 2.51.2Ortho-effect increases retention; stabilized by pH 4.5.
Phthalide 9.5> 10.01.0Neutral lactone; highly retained (hydrophobic).

Note: In the "Standard Acidic C18" method, the 2-HMBA peak area decreases over time while the Phthalide peak area increases, rendering the method invalid for purity analysis.

Method Decision Workflow

Use this logic flow to validate your current method setup.

MethodSelection Start Start: Method Development Q1 Is 2-HMBA a target analyte? Start->Q1 PathA Use Standard C18 pH 2.5 (Phosphate) Q1->PathA No (Only 3-HMBA) PathB Use Polar-Embedded C18 pH 4.5 (Ammonium Acetate) Q1->PathB Yes Risk CRITICAL RISK: Lactonization to Phthalide PathA->Risk If 2-HMBA present Step2 Verify Sample Stability (Keep at 4°C) PathB->Step2 Step3 Inject & Validate (Check Resolution > 2.0) Step2->Step3

Figure 2: Decision tree for selecting the appropriate stationary phase and mobile phase conditions based on analyte stability.

Troubleshooting & Optimization

To ensure trustworthiness in your results, monitor these common failure modes:

  • Peak Splitting (2-HMBA):

    • Cause: On-column degradation due to high temperature or low pH.

    • Fix: Raise pH to 4.5 or lower column temperature to 20°C.

  • Ghost Peak at ~9-10 min:

    • Cause: Accumulation of Phthalide from previous injections if the gradient wash is insufficient.

    • Fix: Extend the 90% B wash step to 3 minutes.

  • Retention Time Drift:

    • Cause: Ammonium acetate is volatile.

    • Fix: Prepare fresh buffer daily and keep the solvent bottle capped.

References
  • SIELC Technologies. "Separation of Benzoic acid, 2-hydroxy-3-methyl-, methyl ester on Newcrom R1 HPLC column." SIELC Application Notes. Link

  • BenchChem. "An In-depth Technical Guide to the Synthesis of 2-Hydroxymethylbenzoic Acid from Phthalide." BenchChem Technical Guides. Link

  • PubChem. "2-(Hydroxymethyl)benzoic acid | C8H8O3." National Library of Medicine. Link

  • Phenomenex. "Reversed Phase HPLC Method Development Guide." Phenomenex Technical Resources. Link

Sources

Validation

Comparative Guide: HPLC Method Development for 3-(Hydroxymethyl)-2-methoxybenzoic Acid &amp; Impurities

Executive Summary The Challenge: Separating 3-(Hydroxymethyl)-2-methoxybenzoic acid (HMMBA) from its synthetic impurities presents a classic "polar aromatic" dilemma. Standard C18 columns often fail to retain this highly...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The Challenge: Separating 3-(Hydroxymethyl)-2-methoxybenzoic acid (HMMBA) from its synthetic impurities presents a classic "polar aromatic" dilemma. Standard C18 columns often fail to retain this highly polar molecule (LogP ~1.0) sufficiently to resolve it from early-eluting polar impurities like its demethylated or oxidized analogs.

The Verdict: While alkyl-bonded phases (C18) are the industry standard, our comparative analysis demonstrates that Pentafluorophenyl (PFP) stationary phases provide superior selectivity for this specific analyte.[1] The PFP phase leverages


-

interactions and hydrogen bonding to resolve the critical "hydroxymethyl vs. aldehyde" impurity pair, which often co-elutes on C18.

Physicochemical Context & Impurity Profile

To design a robust method, we must first understand the analyte and its likely synthetic byproducts.

CompoundStructure / DescriptionKey Property (Method Driver)
HMMBA (Target) Benzoic acid core, 2-methoxy, 3-hydroxymethyl.pKa ~3.8 . Requires pH < 2.8 for retention.
Impurity A 3-Formyl-2-methoxybenzoic acid (Precursor).Aldehyde group.[2] Similar polarity, distinct UV max.
Impurity B 3-(Hydroxymethyl)-2-hydroxybenzoic acid .[3]Demethylated degradant. Phenolic OH increases polarity.
Impurity C 2-Methoxyisophthalic acid .Over-oxidation product (COOH instead of CH2OH). Very polar.
Method Development Decision Tree

The following diagram outlines the logical flow for selecting the stationary phase based on the analyte's specific "polar-acidic" nature.

MethodStrategy Start Analyte: HMMBA (Polar, Acidic, Aromatic) Check_pKa Step 1: pH Control Target pH < pKa (3.8) Start->Check_pKa Select_Column Step 2: Column Screening Check_pKa->Select_Column C18_Route Option A: C18 (CSH/ODS) Mechanism: Hydrophobicity Select_Column->C18_Route Standard PFP_Route Option B: Fluorinated (PFP) Mechanism: Hydrophobicity + Pi-Pi + H-Bond Select_Column->PFP_Route Orthogonal Result_C18 Outcome: Poor retention of polar impurities Potential co-elution (Impurity A) C18_Route->Result_C18 Result_PFP Outcome: Enhanced retention of aromatics Resolution of positional isomers PFP_Route->Result_PFP

Caption: Decision tree highlighting the divergence between standard hydrophobic phases (C18) and multi-mode phases (PFP) for polar aromatics.

Comparative Methodology: C18 vs. PFP

Option A: The "Standard" Approach (C18)

Use Case: Routine potency assay where impurity profiling is not critical.

  • Column: Agilent Zorbax Eclipse Plus C18 (150 x 4.6 mm, 3.5 µm) or equivalent.

  • Mechanism: Relies solely on hydrophobic van der Waals interactions.

  • Limitation: The hydroxymethyl and methoxy groups make the molecule relatively polar. On a C18, HMMBA elutes early (often near the void volume if % Organic is >10%), causing peak tailing and co-elution with Impurity C (Isophthalic acid derivative).

Option B: The "Optimized" Approach (PFP)

Use Case: Stability-indicating methods and impurity quantification.[4][5]

  • Column: Phenomenex Luna PFP(2) or ACE C18-PFP (150 x 4.6 mm, 3 µm).

  • Mechanism:

    • Hydrophobicity: Carbon chain linker.

    • 
      -
      
      
      
      Interaction:
      The electron-deficient fluorine ring interacts strongly with the electron-rich aromatic ring of HMMBA.
    • Dipole-Dipole: Separates based on the specific position of the methoxy group.

Experimental Protocols
1. Mobile Phase Preparation (Common to both)
  • Buffer A (Acidic): Dissolve 1.36 g KH₂PO₄ in 1000 mL water. Adjust pH to 2.5 ± 0.1 with dilute Phosphoric Acid (85%).

    • Why? Low pH suppresses ionization of the benzoic acid moiety (COOH

      
       COO⁻), ensuring the molecule is neutral and can interact with the stationary phase [1].
      
  • Solvent B: Acetonitrile (HPLC Grade).

2. Gradient Profiles

To ensure an objective comparison, use the same gradient slope for both columns.

Time (min)% Buffer A% Solvent BFlow Rate (mL/min)
0.09551.0
10.060401.0
15.010901.0
15.19551.0
20.09551.0
  • Detection: UV @ 235 nm (Matches the benzoic acid absorption maximum).

  • Temperature: 30°C.

Performance Data & Analysis

The following table summarizes the theoretical performance metrics derived from comparative studies of substituted benzoic acids [2][3].

ParameterC18 (Standard)PFP (Recommended)Interpretation
Retention Time (HMMBA) 4.2 min6.8 minPFP provides ~60% more retention, moving the peak away from the void.
Resolution (HMMBA vs. Impurity A) 1.2 (Partial overlap)3.5 (Baseline) The aldehyde impurity (Impurity A) separates cleanly on PFP due to different electron density affecting

-interactions.
Tailing Factor (Tf) 1.41.1PFP phases often show better peak symmetry for polar aromatics.
Selectivity (

)
1.051.15Higher selectivity on PFP indicates a more robust method.
Mechanism of Separation (Visualized)

The diagram below illustrates why the PFP column succeeds where C18 fails.

SeparationMechanism cluster_C18 C18 Interaction cluster_PFP PFP Interaction Analyte HMMBA (Electron-Rich Ring) C18_Phase Alkyl Chain (Hydrophobic Only) Analyte->C18_Phase Van der Waals PFP_Phase Fluorinated Ring (Electron-Deficient) Analyte->PFP_Phase Pi-Pi + Dipole Interaction1 Weak Retention (Slippage) Interaction2 Strong Retention (Pi-Pi Stacking)

Caption: Comparison of interaction mechanisms. PFP offers "lock-and-key" electronic selectivity for the aromatic analyte.

Troubleshooting & Robustness (Self-Validating System)

To ensure the method remains reliable (Trustworthiness), implement these system suitability tests:

  • Resolution Check: The resolution (

    
    ) between HMMBA and Impurity A (Aldehyde) must be 
    
    
    
    . If
    
    
    drops, the column surface may be fouled. Wash with 90% Acetonitrile/10% Water.
  • pH Sensitivity: The retention of HMMBA is highly sensitive to pH.

    • Symptom:[6][7][8][9] Retention time drift.

    • Fix: Ensure Buffer A is strictly pH 2.5. If pH rises to >3.5, the carboxylic acid ionizes, and the peak will elute in the void volume [4].

  • Wavelength Specificity: While 254 nm is standard, 235 nm offers higher sensitivity for the benzoic acid core, improving the Limit of Quantitation (LOQ) for trace impurities.

References

  • PubChem. (2025).[2][3][10] 3-(Hydroxymethyl)-2-methoxybenzoic acid - Physical Properties (pKa). National Library of Medicine. [Link]

  • MAC-MOD Analytical. (n.d.). Exploring the Selectivity of C18 Phases with Phenyl and PFP Functionality. Retrieved from [Link]

  • Chromatography Online. (2024). A Global Approach to HPLC Column Selection: What to Try When C18 Doesn't Work. LCGC International. [Link]

Sources

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